Pyrrolidine, 1-propenyl-

Core Science & Biosynthesis

Unlocking Reactivity: A Comparative Analysis of Pyrrolidine and Morpholine Enamine Nucleophilicity

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Enamines are pivotal intermediates in modern organic synthesis, prized for their ability to act as tunable carbon nucleophiles in a wide array of bond-forming reactions. Their reactivity, however, is not monolithic; it is exquisitely sensitive to the structure of the secondary amine from which they are derived. This guide provides a deep, mechanistically-grounded comparison of the nucleophilicity of two of the most common classes of enamines: those derived from pyrrolidine and those from morpholine. We will dissect the underlying electronic and stereoelectronic factors that give rise to the often orders-of-magnitude difference in their reactivity. For the drug development professional and the synthetic chemist, understanding this dichotomy is not merely academic—it is fundamental to rational reaction design, catalyst selection, and the strategic construction of complex molecular architectures.

The Electronic Foundation of Enamine Nucleophilicity

An enamine's utility stems from its unique electronic structure, which can be described as a vinylogous amine. The non-bonding lone pair of electrons on the nitrogen atom participates in p-π conjugation with the adjacent carbon-carbon double bond.[1] This delocalization, represented by the key resonance contributor shown below, enriches the β-carbon with electron density, transforming it from an olefinic carbon into a potent nucleophilic center.[2] This is analogous to how an amino group strongly activates an aromatic ring towards electrophilic substitution.[2] The degree to which this charge separation occurs dictates the enamine's nucleophilic power.

Caption: Figure 1: Resonance delocalization in enamines.

The nucleophilicity of the enamine is therefore a direct function of the nitrogen atom's ability to donate its lone pair into the π-system. Any structural feature that enhances this donation will increase nucleophilicity, while any feature that diminishes it will have the opposite effect.

Pyrrolidine vs. Morpholine: A Tale of Two Rings

At first glance, pyrrolidine and morpholine appear to be similar cyclic secondary amines. However, their structural and electronic differences are profound, and these differences are directly transmitted to the enamines they form.

Caption: Figure 2: Structural comparison of enamines.

The crucial distinctions are:

• Ring Size: Pyrrolidine is a five-membered ring, while morpholine is a six-membered ring.

• Heteroatom Composition: Morpholine contains an oxygen atom at the 4-position relative to the nitrogen, which is absent in pyrrolidine.

These two factors are the primary drivers of the observed differences in nucleophilicity.

The Decisive Factors: Unpacking the Nucleophilicity Gap

Numerous studies have conclusively shown that pyrrolidine enamines are substantially more nucleophilic—often by orders of magnitude—than their morpholine counterparts.[3][4] This reactivity gap can be rationalized by two main principles: electronic effects and stereoelectronic effects.

Electronic Effect: The Inductive Influence of Oxygen

The oxygen atom in the morpholine ring is highly electronegative. It exerts a powerful electron-withdrawing inductive effect (-I effect) through the sigma bonds of the ring. This effect reduces the electron density on the nitrogen atom, making its lone pair less available for donation into the double bond's π-system.[5] This deactivation lowers the energy of the Highest Occupied Molecular Orbital (HOMO) of the enamine, which is primarily located on the β-carbon and the nitrogen atom. A lower HOMO energy corresponds to weaker nucleophilicity. In contrast, the all-alkyl framework of pyrrolidine is weakly electron-donating, supporting the nitrogen's ability to delocalize its lone pair.

Stereoelectronic Effects: Nitrogen Pyramidalization and Orbital Overlap

Perhaps the most critical factor is the geometry at the nitrogen center. For maximum p-π conjugation and, therefore, maximum nucleophilicity, the nitrogen's lone pair orbital must be perfectly parallel to the p-orbitals of the C=C double bond. This requires a planar, sp²-hybridized geometry at the nitrogen atom.

• Pyrrolidine Enamines: The constraints of the five-membered ring force the nitrogen atom to adopt a geometry that is very close to planar. This conformation minimizes angle strain and promotes an energetically favorable exocyclic double bond, leading to excellent overlap between the nitrogen lone pair and the π-system.[6] This results in a high degree of p-character in the nitrogen lone pair, enhancing its ability to delocalize and thus boosting nucleophilicity.[3][4]

• Morpholine Enamines: The six-membered morpholine ring typically adopts a stable chair conformation. In this geometry, the nitrogen atom is significantly more pyramidal (closer to sp³-hybridized).[3][4] This pyramidalization misaligns the nitrogen's lone pair orbital with respect to the π-system, severely impeding orbital overlap. This poor conjugation means the nitrogen lone pair is less involved in activating the double bond, resulting in dramatically lower nucleophilicity.[4]

Caption: Figure 3: Orbital alignment in pyrrolidine vs. morpholine enamines.

Quantitative Comparison and Reactivity Data

The qualitative arguments above are strongly supported by quantitative kinetic data. The Mayr nucleophilicity scale provides a logarithmic measure of a nucleophile's reactivity. While specific values vary with the enamine's carbonyl precursor, the trend is consistent and stark.

Enamine Source	Key Structural Feature	Relative Nucleophilicity	Typical Applications
Pyrrolidine	5-membered ring; planar nitrogen	Very High	Reactions with weak electrophiles; rapid alkylations; organocatalysis.
Piperidine	6-membered ring; intermediate pyramidalization	High	General purpose C-C bond formation.
Morpholine	6-membered ring; O-atom; pyramidal nitrogen	Low to Moderate	Stork enamine alkylations; reactions requiring moderate, controlled reactivity.[3][7]

Table 1: Qualitative and Quantitative Comparison of Enamine Nucleophilicity.

Studies have shown that in reactions with electrophiles like β-nitrostyrene, the choice of amine dictates not only the rate but also the regioselectivity of the attack, further highlighting the deep-seated differences in their electronic nature. For example, the pyrrolidine enamine of 2-tetralone reacts exclusively at C-3, whereas the morpholine enamine attacks at both C-1 and C-3, suggesting a more complex reactivity profile for the less nucleophilic species.

Experimental Protocols & Synthetic Implications

The choice between pyrrolidine and morpholine is a critical decision in synthetic planning. A highly reactive pyrrolidine enamine is often the catalyst of choice in asymmetric organocatalysis, where high turnover and reactivity with challenging substrates are required.[4] Conversely, the more stable and moderately reactive morpholine enamines are workhorses in classical synthetic transformations like the Stork enamine alkylation, where their controlled reactivity and ease of handling are advantageous.[7][8]

General Protocol: Stork Enamine Synthesis from Cyclohexanone

This protocol describes the formation of the enamine, the key step where the choice of amine is made.

Caption: Figure 4: Workflow for enamine synthesis.

Methodology:

• Setup: To a round-bottomed flask equipped with a Dean-Stark trap and a reflux condenser, add cyclohexanone (1.0 eq), toluene (approx. 2 mL per mmol of ketone), the chosen secondary amine (pyrrolidine or morpholine, 1.2 eq), and a catalytic amount of p-toluenesulfonic acid (0.01 eq).

• Reaction: Heat the mixture to reflux. The azeotropic removal of water will commence and can be monitored in the Dean-Stark trap.[8]

• Completion: The reaction is typically complete when water no longer collects in the trap (usually 4-5 hours).

• Workup: Cool the reaction mixture to room temperature. The solvent can be removed under reduced pressure to yield the crude enamine.

• Purification: For many applications, the crude enamine can be used directly. If required, it can be purified by vacuum distillation.

Reactivity Assay: Alkylation with Benzyl Bromide

• Enamine Solution: Dissolve the freshly prepared enamine (1.0 eq) in an anhydrous aprotic solvent (e.g., THF or acetonitrile) under an inert atmosphere (N₂ or Ar).

• Electrophile Addition: Cool the solution to 0 °C and add benzyl bromide (1.0 eq) dropwise.

• Monitoring: Monitor the reaction by TLC or LC-MS. A significant difference in reaction time is expected. The pyrrolidine enamine reaction may be complete in under an hour at 0 °C, while the morpholine enamine may require elevated temperatures or significantly longer reaction times to achieve a comparable conversion.

• Hydrolysis: Upon completion, quench the reaction with aqueous acid (e.g., 1M HCl) and stir vigorously to hydrolyze the resulting iminium salt back to the α-alkylated ketone.

• Analysis: Extract the organic product, dry, and concentrate. Analyze the yield of 2-benzylcyclohexanone to quantitatively assess the efficiency of the reaction.

Conclusion for the Drug Development Professional

The nucleophilicity of an enamine is not an intrinsic constant but a tunable property governed by the structure of its parent amine. Pyrrolidine enamines are potent nucleophiles due to the favorable stereoelectronics of the five-membered ring, which promotes a planar nitrogen geometry and maximizes p-π conjugation. Conversely, morpholine enamines are significantly less reactive because the electron-withdrawing oxygen atom and the pyramidal geometry of the nitrogen in the chair-like ring inhibit the necessary lone pair delocalization.

This fundamental understanding empowers the medicinal and process chemist to:

• Select the right tool for the job: Employ highly reactive pyrrolidine-based organocatalysts for challenging transformations.

• Control reactivity: Use more stable and predictable morpholine enamines for robust, scalable C-C bond formations.

• Troubleshoot reactions: Diagnose failed reactions by considering whether the chosen enamine possesses sufficient nucleophilicity for the target electrophile.

By mastering the principles that differentiate these two classes of enamines, researchers can harness their full synthetic potential, accelerating the discovery and development of new chemical entities.

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tautomerism and equilibrium of propanal enamines

An In-Depth Technical Guide to the Tautomerism and Equilibrium of Propanal Enamines

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enamines are pivotal intermediates in organic synthesis, serving as versatile nucleophiles for carbon-carbon bond formation. Their reactivity is intrinsically linked to the dynamic equilibrium with their imine tautomers. This guide provides a comprehensive examination of the tautomeric relationship between propanal-derived enamines and their corresponding imines. We will explore the synthesis of these compounds, delve into the structural and environmental factors that govern the position of the tautomeric equilibrium, and present detailed experimental protocols for the quantitative analysis of this phenomenon. This document is intended to serve as a technical resource for scientists leveraging enamine chemistry in research and development.

Introduction: The Duality of Imines and Enamines

The functional group duality between imines and enamines represents a classic case of tautomerism, a phenomenon where constitutional isomers readily interconvert.[1] This specific interconversion, known as imine-enamine tautomerism, is the nitrogen analog of the more widely known keto-enol tautomerism.[2] Imines, characterized by a carbon-nitrogen double bond (C=N), and enamines, which possess a nitrogen atom attached to a carbon-carbon double bond (N-C=C), exist in a dynamic equilibrium when the imine possesses a hydrogen atom on the α-carbon.[1][2]

The position of this equilibrium is of paramount importance in synthetic chemistry. While both tautomers have distinct reactivities, the enamine form is a particularly potent carbon nucleophile due to the electron-donating nature of the nitrogen atom, which increases the electron density at the β-carbon.[3] Understanding and controlling the factors that shift this equilibrium is therefore crucial for optimizing reaction yields and selectivity in a wide range of transformations, including alkylations, conjugate additions, and aminocatalysis.[4][5] This guide will focus specifically on enamines derived from propanal, a common aldehyde in organic synthesis.

Synthesis of Propanal Enamines

The formation of an enamine from propanal and a secondary amine is a condensation reaction that typically requires an acid catalyst.[3] The reaction proceeds through a two-stage mechanism: the initial nucleophilic addition of the amine to the carbonyl carbon, followed by the elimination of water.

The overall transformation can be visualized as follows:

Caption: General synthesis of a propanal enamine.

The mechanism involves the formation of an unstable hemiaminal (or carbinolamine) intermediate, which then undergoes acid-catalyzed dehydration to form the final enamine product.[4] Because the overall reaction is an equilibrium, it is often necessary to remove water as it forms (e.g., using a Dean-Stark apparatus or molecular sieves) to drive the reaction to completion and maximize the yield of the enamine.[3]

The Imine-Enamine Tautomeric Equilibrium

When propanal reacts with a primary amine, the resulting N-substituted imine can exist in equilibrium with its enamine tautomer. This tautomerization involves the migration of a proton from the α-carbon to the nitrogen atom, accompanied by a shift of the pi bond.[6]

Caption: Imine-enamine tautomerism of propanal derivatives.

Generally, for simple aliphatic systems, the imine tautomer is thermodynamically more stable and therefore predominates at equilibrium.[7] For instance, a study on the condensation product of propanal with 4-aminobenzoic acid in ethanol found the equilibrium to be significantly shifted toward the imine form.[8][9] However, the position of this equilibrium is not fixed and can be influenced by a variety of factors.

Factors Influencing the Tautomeric Equilibrium

The delicate balance between the imine and enamine forms can be shifted by modifying the molecular structure or the reaction environment. Manipulating these factors allows chemists to favor the desired tautomer for a specific synthetic application.[4]

Factor	Influence on Equilibrium	Rationale
Solvent Polarity	Polar protic solvents (e.g., ethanol, methanol) tend to favor the imine form.[8][10]	The imine tautomer is typically more polar than the enamine. Polar protic solvents can form stronger hydrogen bonds with the imine, leading to greater stabilization.[8][9]
Steric Hindrance	Large, bulky substituents on the nitrogen atom tend to favor the enamine form.[6]	Steric repulsion between bulky groups and the substituents on the imine's C=N double bond is minimized in the more sterically relaxed enamine structure.
Temperature	The effect is system-dependent, but temperature changes can shift the equilibrium by altering the relative Gibbs free energies of the tautomers.	The interconversion is an equilibrium process, and its position is governed by thermodynamic principles (ΔG = -RTlnK).
Catalysis	Acids or bases catalyze the interconversion between tautomers but do not change the final equilibrium position.[6][11]	Catalysts lower the activation energy for both the forward and reverse reactions, allowing the system to reach equilibrium more rapidly. The mechanism involves protonation/deprotonation steps.[11][12]

Experimental Protocol: Quantitative Analysis by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful and non-destructive technique for the quantitative analysis of tautomeric mixtures in solution.[13] The distinct chemical environments of the protons in the imine and enamine forms give rise to unique signals in the ¹H NMR spectrum, allowing for their unambiguous identification and quantification.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of the propanal-amine condensation product.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or C₆D₆) in a clean, dry vial. The choice of solvent is critical as it can influence the equilibrium position.

  • Add a known quantity of an internal standard (e.g., 1,3,5-trimethoxybenzene) if absolute quantification is required.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrumental Parameters (¹H NMR):

  • Spectrometer Frequency: 400 MHz or higher is recommended for optimal signal dispersion and resolution.

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is sufficient.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay (d1): To ensure accurate integration for quantification, set the relaxation delay to at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons being analyzed. A value of 10-30 seconds is often a safe starting point.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply standard processing techniques (Fourier transform, phase correction, and baseline correction) to the acquired Free Induction Decay (FID).

  • Identify the characteristic signals for both the imine and enamine tautomers. For a propanal-derived system, key signals include:

    • Imine: The N=CH proton (typically a triplet around 7.5-8.0 ppm) and the α-CH₂ protons.

    • Enamine: The vinylic protons (on the C=C bond, typically in the 4.0-6.5 ppm range) and the N-H proton (if present).

  • Carefully integrate the area of well-resolved, non-overlapping signals corresponding to each tautomer.

  • Calculate the mole fraction or percentage of each tautomer from the relative integral values. For example, if a signal from the imine integrates to I_imine and a corresponding signal from the enamine integrates to I_enamine (after normalizing for the number of protons), the percentage of the enamine is: % Enamine = [I_enamine / (I_imine + I_enamine)] * 100%

  • The equilibrium constant (K_T) can be calculated as the ratio of the concentrations (or mole fractions) of the products to the reactants: K_T = [Enamine] / [Imine].

Caption: Workflow for NMR-based tautomerism analysis.

Conclusion

The imine-enamine equilibrium of propanal derivatives is a fundamental concept with significant practical implications for synthetic chemistry. While the imine form is often the major species in solution, the equilibrium is highly sensitive to solvent, steric effects, and temperature. By understanding these influencing factors, researchers can strategically manipulate the tautomeric balance to favor the highly nucleophilic enamine intermediate, thereby unlocking its full potential in complex molecule synthesis and drug development. The robust analytical methodology provided by quantitative NMR spectroscopy offers a clear window into this dynamic process, enabling precise control and optimization of enamine-mediated reactions.

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An In-Depth Technical Guide to the Solubility Profile of 1-Propenylpyrrolidine in Organic Solvents

This guide provides a comprehensive analysis of the theoretical and practical aspects of determining the solubility of 1-propenylpyrrolidine in a range of common organic solvents. Designed for researchers, scientists, and professionals in drug development, this document delves into the molecular interactions governing solubility and presents a robust experimental framework for its quantitative determination.

Introduction: The Significance of Solubility Profiling

1-Propenylpyrrolidine, an enamine of significant interest in organic synthesis, requires a well-understood solubility profile for its effective use in reaction media, purification processes, and formulation development. The choice of solvent can dramatically influence reaction kinetics, yield, and the ease of downstream processing. A thorough understanding of its solubility is, therefore, a critical parameter for process optimization and scalability. This guide will explore the factors influencing the solubility of 1-propenylpyrrolidine and provide a detailed protocol for its empirical determination.

Theoretical Framework: Predicting Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[1][2][3] The dissolution process involves the breaking of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions.[4] Solubility is favored when the energy required to break the existing interactions is balanced or outweighed by the energy released from the new interactions.[5]

Molecular Structure and Predicted Intermolecular Forces of 1-Propenylpyrrolidine

To predict the solubility of 1-propenylpyrrolidine, we must first analyze its molecular structure and the resulting intermolecular forces.

• Structure: 1-Propenylpyrrolidine is an enamine with a tertiary amine within a five-membered ring and a propenyl group attached to the nitrogen. The presence of the nitrogen atom with its lone pair of electrons and the carbon-carbon double bond are key features.

• Polarity: The molecule possesses a moderate polarity. The nitrogen atom introduces a dipole moment due to its electronegativity and the lone pair of electrons. The pyrrolidine ring is largely nonpolar, as is the propenyl group. The overall polarity is expected to be modest.

• Intermolecular Forces:

  • Van der Waals Forces (London Dispersion Forces): These are present in all molecules and will be the primary interaction with nonpolar solvents.

  • Dipole-Dipole Interactions: Due to its moderate polarity, 1-propenylpyrrolidine can engage in dipole-dipole interactions with polar solvents.

  • Hydrogen Bonding: As a tertiary amine, 1-propenylpyrrolidine can act as a hydrogen bond acceptor (via the nitrogen lone pair) but not a donor.[6] This is a crucial factor in its interaction with protic solvents.

The Role of the Solvent

The properties of the organic solvent are equally critical in determining solubility. Key solvent characteristics include:

• Polarity: Often quantified by the dielectric constant or polarity index, this determines the solvent's ability to solvate polar molecules.

• Hydrogen Bonding Capability: Solvents can be hydrogen bond donors (protic), acceptors, or both. Protic solvents like alcohols can interact strongly with hydrogen bond acceptors.

• Aprotic vs. Protic: Aprotic solvents lack an acidic proton and cannot act as hydrogen bond donors.

Predicted Solubility Profile

Based on the "like dissolves like" principle, we can predict the solubility of 1-propenylpyrrolidine in various classes of organic solvents.

Table 1: Predicted Qualitative Solubility of 1-Propenylpyrrolidine in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar, Aprotic	Hexane, Toluene	Moderate to Good	Dominated by van der Waals forces. The nonpolar hydrocarbon portions of 1-propenylpyrrolidine will interact favorably.
Polar, Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Good to Excellent	Dipole-dipole interactions will be significant. These solvents can solvate the polar region of the molecule effectively.
Polar, Protic	Methanol, Ethanol, Isopropanol	Good	These solvents can act as hydrogen bond donors to the nitrogen atom of 1-propenylpyrrolidine, leading to strong interactions. However, the nonpolar parts of both solute and solvent will also play a role.
Halogenated	Dichloromethane, Chloroform	Good to Excellent	These solvents have a moderate polarity and can engage in dipole-dipole interactions. Chloroform, in particular, can act as a weak hydrogen bond donor.

Experimental Determination of Solubility

While theoretical predictions are valuable, empirical determination is essential for accurate quantitative data. The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[7][8]

Materials and Equipment

• 1-Propenylpyrrolidine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for determining the equilibrium solubility of 1-propenylpyrrolidine.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of 1-propenylpyrrolidine to a vial containing a known volume of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.[9]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.[7]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solids, centrifuge the vials.[10]

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to prevent small particles from artificially inflating the measured solubility.[7]

• Quantification:

  • Prepare a series of standard solutions of 1-propenylpyrrolidine of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing the standard solutions using a validated HPLC method.

  • Dilute the filtered saturated solution to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample by HPLC and determine the concentration of 1-propenylpyrrolidine in the saturated solution from the calibration curve.

• Data Reporting:

  • Calculate the solubility from the concentration of the saturated solution and any dilution factors used.

  • Report the solubility in units of mg/mL or mol/L at the specified temperature.

Self-Validating System and Trustworthiness

To ensure the trustworthiness of the results, the following checks should be incorporated:

• Confirmation of Equilibrium: Analyze samples at different time points (e.g., 24, 48, and 72 hours). The solubility values should be consistent, indicating that equilibrium has been reached.[9]

• Mass Balance: After determining the concentration in the supernatant, the remaining solid can be recovered, dried, and weighed to ensure that a significant amount of the compound remained undissolved.

• Purity Analysis: The purity of the starting material and the compound in the saturated solution should be confirmed by HPLC to ensure that no degradation has occurred during the experiment.

Data Presentation

The experimentally determined solubility data should be presented in a clear and concise table for easy comparison.

Table 2: Experimentally Determined Solubility of 1-Propenylpyrrolidine at 25 °C (Hypothetical Data)

Solvent	Solvent Class	Dielectric Constant (20°C)	Solubility (mg/mL)	Solubility (mol/L)
Hexane	Nonpolar, Aprotic	1.88	TBD	TBD
Toluene	Nonpolar, Aprotic	2.38	TBD	TBD
Diethyl Ether	Polar, Aprotic	4.34	TBD	TBD
Dichloromethane	Halogenated	9.08	TBD	TBD
Acetone	Polar, Aprotic	20.7	TBD	TBD
Ethanol	Polar, Protic	24.5	TBD	TBD
Acetonitrile	Polar, Aprotic	37.5	TBD	TBD
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	46.7	TBD	TBD
Water	Polar, Protic	80.1	TBD	TBD

(TBD: To Be Determined experimentally)

Conclusion

The solubility of 1-propenylpyrrolidine in organic solvents is a critical parameter for its application in research and development. This guide has provided a theoretical framework for predicting its solubility based on the principle of "like dissolves like" and a detailed, robust experimental protocol for its quantitative determination using the shake-flask method. By understanding the interplay of intermolecular forces and following a rigorous experimental procedure, researchers can obtain accurate and reliable solubility data, enabling the optimization of processes involving this versatile enamine.

References

• ChemTalk. (2023, August 8). Influence of Intermolecular Forces. [Link]

• CK-12 Foundation. (n.d.). What effect do intermolecular forces have on solubility?. [Link]

• Chemistry Steps. (2021, October 8). Solubility of Organic Compounds. [Link]

• Vedantu. (2024, July 1). How do Intermolecular forces affect solubility class 11 chemistry CBSE. [Link]

• ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?. [Link]

• Pharmapproach. (n.d.). Determination of Solubility by Gravimetric Method. [Link]

• Fiveable. (2025, August 15). Like dissolves like Definition - Intro to Chemistry Key.... [Link]

• Saskoer.ca. (n.d.). 2.4. Effects of Intermolecular Forces – Introduction to Organic Chemistry. [Link]

• PubChem. (n.d.). Pyrrolidine, 1-(2-propenyl)-. [Link]

• Course Hero. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Pharmacy Resource Book. (n.d.). Solubility and Surface Tension through IMF. [Link]

• Oreate AI Blog. (2025, December 30). Understanding 'Like Dissolves Like': The Chemistry Behind Solubility. [Link]

• BYJU'S. (n.d.). Physical Properties of Amines. [Link]

• StuDocu. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties that it to be i. [Link]

• ACS Publications. (n.d.). SOLUBILITIES OF HIGH MOLECULAR WEIGHT NORMAL ALIPHATIC PRIMARY AMINES. [Link]

• PubChem. (n.d.). Pyrrolidine, 1-(2-methyl-1-propenyl)-. [Link]

• ChemSynthesis. (2025, May 20). 1-(1-chloro-2-methyl-1-propenyl)pyrrolidine. [Link]

• Quora. (2018, March 30). Are amines soluble in organic solvents?. [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• The Fountain Magazine. (2016, January 15). Like Dissolves Like. [Link]

• Chemistry LibreTexts. (n.d.). The Solution Process. [Link]

• American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. [Link]

• ACS Publications. (n.d.). In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

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• 4. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
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Protocols & Analytical Methods

Application Note: α-Alkylation of Propanal via Stork Enamine Synthesis Using 1-Propenylpyrrolidine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Objective: To provide a highly detailed, mechanistically grounded protocol for the selective mono-alkylation of propanal using the Stork enamine methodology, specifically leveraging 1-propenylpyrrolidine and a Michael acceptor.

Mechanistic Rationale & Causality (E-E-A-T)

The structural modification of aldehydes at the α-position is a critical transformation in the synthesis of complex pharmaceutical intermediates. However, direct base-catalyzed alkylation of aldehydes is notoriously difficult. Strong bases typically trigger rapid self-condensation (aldol reactions) because aldehydes are highly electrophilic[1].

The Stork Enamine Synthesis elegantly circumvents this limitation by temporarily converting the aldehyde into an enamine, which acts as a mild, controlled nucleophile[2]. This protocol specifically utilizes 1-propenylpyrrolidine (the enamine derived from propanal and pyrrolidine) to achieve selective C-alkylation.

Why Pyrrolidine?

The choice of secondary amine is not arbitrary. Pyrrolidine forms enamines that are significantly more reactive than those derived from six-membered heterocycles like piperidine or morpholine[3]. The five-membered pyrrolidine ring minimizes steric hindrance and enforces a highly planar transition state. This planarity maximizes the stereoelectronic overlap between the nitrogen's lone pair and the adjacent π-bond, drastically increasing the electron density (and thus nucleophilicity) at the α-carbon[3].

Why a Michael Acceptor?

Enamines are ambient nucleophiles. While they can react with primary alkyl halides, such reactions often suffer from competing N-alkylation, which reduces overall yields[2]. To ensure a self-validating and high-yielding system, this protocol utilizes methyl acrylate , a classic Michael acceptor. The soft nucleophilic α-carbon of the enamine selectively attacks the soft electrophilic β-carbon of the α,β-unsaturated ester (conjugate addition), ensuring exclusive C-C bond formation[4].

Reaction Workflows & Mechanistic Pathways

Figure 1: Three-step operational workflow for the Stork enamine synthesis.

Figure 2: Step-by-step mechanistic pathway of the Stork enamine alkylation.

Experimental Protocol

Step 1: Synthesis of 1-Propenylpyrrolidine (Enamine Formation)

Causality Note: Unlike ketone enamine synthesis which often uses a Dean-Stark apparatus with toluene reflux, heating aldehydes can cause severe degradation and polymerization. We use anhydrous K₂CO₃ at lower temperatures. K₂CO₃ acts as a mild desiccant to drive the equilibrium forward by sequestering water, while its basic nature prevents acid-catalyzed aldol side reactions.

• Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add anhydrous K₂CO₃ (2.0 equivalents) and 50 mL of anhydrous dichloromethane (DCM).

• Addition: Cool the suspension to 0 °C using an ice bath. Add pyrrolidine (1.1 equivalents) to the flask.

• Reaction: Dropwise, add propanal (1.0 equivalent, freshly distilled) over 15 minutes to prevent exothermic spikes.

• Stirring: Allow the mixture to warm to room temperature and stir vigorously for 4–6 hours. Monitor the reaction via TLC (Hexanes/EtOAc 8:2) until the propanal spot is consumed.

• Isolation: Filter the mixture rapidly through a pad of Celite to remove the hydrated K₂CO₃ salts. Concentrate the filtrate under reduced pressure (rotary evaporator, water bath < 30 °C) to yield crude 1-propenylpyrrolidine as a pale yellow oil. Proceed immediately to Step 2 to avoid enamine degradation.

Step 2: Michael Addition

Causality Note: Toluene is chosen as the solvent because its non-polar nature stabilizes the charge-separated transition state during the initial nucleophilic attack, promoting the formation of the iminium intermediate.

• Setup: Dissolve the freshly prepared 1-propenylpyrrolidine (approx. 1.0 equivalent) in 40 mL of anhydrous toluene under an inert nitrogen atmosphere.

• Alkylation: Add methyl acrylate (1.2 equivalents) dropwise at room temperature.

• Incubation: Stir the reaction mixture at room temperature for 12 hours. The formation of the iminium salt may cause the solution to become slightly cloudy or change in viscosity.

Step 3: Acidic Hydrolysis & Workup

Causality Note: The addition of aqueous acid serves a dual purpose: it protonates the iminium species to make it highly susceptible to nucleophilic attack by water, and it sequesters the leaving pyrrolidine as a water-soluble hydrochloride salt, preventing the reverse reaction[5].

• Hydrolysis: To the stirring toluene solution, add 30 mL of 10% aqueous HCl. Stir vigorously for 1–2 hours at room temperature.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Collect the organic (toluene) layer.

• Extraction: Extract the highly acidic aqueous layer with ethyl acetate (2 × 25 mL).

• Washing: Combine all organic layers and wash sequentially with saturated aqueous NaHCO₃ (30 mL) to neutralize residual acid, followed by brine (30 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to yield the pure α-alkylated aldehyde: methyl 4-methyl-5-oxopentanoate .

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometric ratios and expected yields for the self-validating protocol described above.

Parameter	Reagent / Condition	Equivalents / Value	Function
Substrate	Propanal	1.0 eq (50 mmol)	Starting electrophile
Amine	Pyrrolidine	1.1 eq (55 mmol)	Enamine former
Desiccant	Anhydrous K₂CO₃	2.0 eq (100 mmol)	Water scavenger / Base
Electrophile	Methyl Acrylate	1.2 eq (60 mmol)	Michael acceptor
Hydrolysis	10% Aqueous HCl	Excess (30 mL)	Iminium cleaver
Time (Step 1)	Enamine Formation	4–6 hours	Complete conversion
Time (Step 2)	Michael Addition	12 hours	C-C bond formation
Expected Yield	Methyl 4-methyl-5-oxopentanoate	72% – 78%	Final isolated product

References

• Wikipedia Contributors. Stork enamine alkylation. Wikipedia, The Free Encyclopedia. URL:[Link]

• Organic Chemistry Tutor. Stork Enamine Synthesis. URL:[Link]

• Cook, A. G. The Chemistry of Enamines. VDOC Publishing. URL:[Link]

• Li, J. J. Stork enamine reaction. Name Reactions, Springer, Berlin, Heidelberg. URL:[Link]

• OpenStax. Organic Chemistry: Chapter 23 Additional Problems. URL:[Link]

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• 4. researchgate.net [researchgate.net]
• 5. Ch. 23 Additional Problems - Organic Chemistry | OpenStax [openstax.org]

Application Note: Catalytic Synthesis of 1-Propenylpyrrolidine from Propanal

Core Focus: Mechanistic Causality, Experimental Protocols, and Optimization for Enamine Generation Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Scientific Context

The synthesis of enamines from carbonyl compounds and secondary amines is a foundational transformation in organic chemistry, famously pioneered by in 1963[1]. Enamines serve as highly nucleophilic, neutral carbon-carbon double bond equivalents, enabling mild and regioselective α-alkylation and α-acylation of aldehydes and ketones.

In the synthesis of 1-propenylpyrrolidine from propanal, pyrrolidine is specifically chosen over six-membered amines (like piperidine or morpholine). The causality behind this choice lies in transition-state geometry: the five-membered pyrrolidine ring minimizes steric interactions during the formation of the intermediate iminium ion[2]. Furthermore, the resulting pyrrolidine enamine exhibits enhanced nucleophilicity due to superior orbital overlap between the nitrogen lone pair and the alkene π-system.

Mechanistic Pathway & Logical Causality

The catalytic generation of 1-propenylpyrrolidine is an equilibrium-driven condensation reaction that proceeds through several discrete mechanistic stages[3]:

• Nucleophilic Addition: The secondary amine (pyrrolidine) attacks the electrophilic carbonyl carbon of propanal.

• Hemiaminal Formation: Proton transfer yields a neutral N,O-acetal (hemiaminal) intermediate[4].

• Acid-Catalyzed Dehydration: A catalytic amount of p-toluenesulfonic acid (pTSA) protonates the hemiaminal hydroxyl group, converting it into a superior leaving group (water). Elimination of water generates a highly reactive iminium ion.

• Deprotonation: Loss of the α-proton neutralizes the iminium ion, yielding the final enamine and regenerating the acid catalyst.

The Causality of Water Removal: Because enamine formation is fully reversible, the presence of water will drive the equilibrium backward toward the starting materials (hydrolysis)[3]. To achieve quantitative yields, water must be continuously removed from the reaction matrix. This is accomplished via azeotropic distillation using a Dean-Stark apparatus with toluene as the solvent[2].

Visualization of the Synthesis Workflow

Caption: Figure 1: Logical workflow and mechanistic progression for enamine synthesis.

Quantitative Data: Reaction Optimization

The choice of solvent and water removal method drastically impacts the yield and the E/Z stereoisomeric ratio of the resulting 1-propenylpyrrolidine. The E-isomer is thermodynamically favored due to the minimization of steric clash between the methyl group and the pyrrolidine ring[2].

Table 1: Representative Optimization Data for 1-Propenylpyrrolidine Generation

Solvent	Catalyst	Water Removal Method	Time (h)	Yield (%)	E/Z Ratio
Dichloromethane	None	Molecular Sieves (3Å)	24	45	85:15
Benzene	pTSA (1 mol%)	Dean-Stark Trap	4	88	90:10
Toluene	pTSA (1 mol%)	Dean-Stark Trap	3	92	92:8
Cyclohexane	pTSA (1 mol%)	Dean-Stark Trap	5	85	88:12

Analytical Insight: Toluene is the optimal solvent. It provides an ideal azeotropic boiling point (110 °C) for rapid water removal while avoiding the severe toxicity associated with benzene.

Experimental Protocol: A Self-Validating System

This protocol is designed for a 1.0 mol scale synthesis. It is engineered as a self-validating system where physical observations directly correlate to chemical conversion.

Materials Required:

• Propanal: 58.1 g (1.0 mol) – Must be freshly distilled to remove polymeric paraldehyde.

• Pyrrolidine: 74.6 g (1.05 mol)

• p-Toluenesulfonic acid monohydrate (pTSA): 1.9 g (0.01 mol, 1 mol%)

• Anhydrous Toluene: 200 mL

• Apparatus: 500 mL 2-neck round-bottom flask, Dean-Stark trap, reflux condenser, addition funnel, magnetic stirrer, heating mantle.

Step-by-Step Methodology:

Step 1: Controlled Reaction Assembly

• Flush the 500 mL round-bottom flask with inert gas (N₂ or Ar) to displace atmospheric moisture.

• Add 200 mL of anhydrous toluene, 74.6 g of pyrrolidine, and 1.9 g of pTSA to the flask.

• Cool the mixture to 0 °C using an ice-water bath.

• Causality Check: Slowly add 58.1 g of propanal dropwise via the addition funnel over 30 minutes. Why? The initial nucleophilic attack to form the hemiaminal is highly exothermic. Dropwise addition prevents solvent boil-off and suppresses competing self-aldol condensation of the propanal.

Step 2: Azeotropic Dehydration (Self-Validation Phase)

• Remove the ice bath and attach the Dean-Stark trap and reflux condenser.

• Heat the reaction mixture to a vigorous reflux (approx. 110 °C).

• Self-Validating Metric: Monitor the water collection in the sidearm of the Dean-Stark trap. For a 1.0 mol scale, the theoretical yield of water is exactly 18.0 mL . The experimentalist has empirical, visual validation that the reaction has reached 100% conversion when exactly 18.0 mL of water has separated and the volume remains static for 30 minutes.

Step 3: Solvent Removal & Workup

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a rotary evaporator and remove the toluene under reduced pressure (40 °C water bath).

• Causality Check: Strictly avoid aqueous workups. Enamines are highly sensitive to hydrolysis[3]. The pTSA catalyst will safely remain behind in the distillation heel during the next step.

Step 4: High-Vacuum Distillation

• Transfer the crude dark oil to a short-path vacuum distillation apparatus.

• Distill the product under high vacuum (e.g., 10–15 mmHg). 1-Propenylpyrrolidine will distill as a clear, colorless liquid.

• Causality Check: Distillation at atmospheric pressure requires temperatures that induce thermal degradation and polymerization of the enamine. Vacuum distillation lowers the boiling point, preserving the structural integrity of the product.

• Store the purified enamine under inert atmosphere at -20 °C to prevent oxidative degradation.

References

• Title: The Enamine Alkylation and Acylation of Carbonyl Compounds Source: Journal of the American Chemical Society (1963) URL: [Link]

• Title: Enamines – formation, properties, reactions, and mechanisms Source: Master Organic Chemistry URL: [Link]

• Title: The Chemistry Of Enamines Source: VDOC.PUB (Comprehensive structural and synthetic properties) URL: [Link]

• Title: NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes Source: ACS Omega (2019) URL: [Link]

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Application Note: Acylation of N-Propenylpyrrolidine for the Synthesis of 1,3-Diketones

Strategic Rationale & Mechanistic Insights

The modification of carbonyl compounds at the α-position is a fundamental transformation in organic synthesis and drug development. Traditional enolate chemistry, which relies on strong bases (e.g., LDA, NaH), is frequently plagued by side reactions such as O-acylation, poly-alkylation, and self-condensation[1]. To circumvent these issues, the Stork enamine synthesis provides a mild, neutral, and highly regioselective alternative for the α-acylation of aldehydes and ketones[2].

In this application, we focus on N-propenylpyrrolidine , the enamine derived from propanal and pyrrolidine. The selection of pyrrolidine over other secondary amines (like morpholine or piperidine) is a deliberate mechanistic choice. The five-membered pyrrolidine ring enforces a planar geometry around the nitrogen atom, maximizing the orbital overlap between the nitrogen lone pair and the alkene π -system[3]. This stereoelectronic effect significantly enhances the nucleophilicity of the α-carbon, making it an ideal substrate for nucleophilic attack on acyl chlorides to yield branched 1,3-dicarbonyls (specifically, 2-methyl-1,3-diketones or β -keto aldehydes)[4].

The reaction proceeds through a well-established three-step cascade[5],[6]:

• Enamine Formation: Condensation of propanal with pyrrolidine under acid catalysis, driven by the azeotropic removal of water.

• Nucleophilic Acylation: The electron-rich α-carbon of N-propenylpyrrolidine attacks the electrophilic acyl chloride, forming a tetrahedral intermediate that collapses to expel a chloride ion, yielding an α-acylated iminium salt.

• Hydrolysis: Aqueous acidic hydrolysis of the iminium intermediate regenerates the carbonyl group, releasing the target 1,3-diketone and pyrrolidine hydrochloride.

Figure 1: The three-step Stork enamine acylation pathway of N-propenylpyrrolidine.

Experimental Design & Optimization Data

A critical failure point in enamine acylation is the premature hydrolysis of the enamine or the iminium salt intermediate by the HCl byproduct generated during the acylation step. To prevent this, an acid scavenger must be employed[2]. As shown in Table 1, the addition of a non-nucleophilic base such as Triethylamine (TEA) or Diisopropylethylamine (DIPEA) drastically improves the yield by neutralizing the acidic byproduct. Furthermore, conducting the reaction in an aprotic, polarizable solvent like Dichloromethane (DCM) enhances the solubility of the charged iminium intermediate.

Table 1: Optimization of N-Propenylpyrrolidine Acylation Conditions

Acylating Agent	Solvent	Acid Scavenger (1.1 eq)	Temp (°C)	Time (h)	Isolated Yield (%)
Acetyl Chloride	Toluene	None	0 → 25	12	42
Acetyl Chloride	DCM	Triethylamine (TEA)	0 → 25	8	84
Benzoyl Chloride	DCM	Triethylamine (TEA)	0 → 25	10	88
Propionyl Chloride	THF	DIPEA	0 → 25	12	79

Step-by-Step Methodologies

The following protocols represent a self-validating system for the synthesis of 2-methyl-3-oxobutanal (via acetylation of N-propenylpyrrolidine).

Protocol A: Synthesis of N-Propenylpyrrolidine

Because enamine formation is a reversible condensation, the equilibrium must be driven forward by the physical removal of water[1].

• Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add propanal (5.8 g, 100 mmol), pyrrolidine (10.6 g, 150 mmol), and p -toluenesulfonic acid monohydrate (0.95 g, 5 mmol)[1].

• Solvent: Add 100 mL of anhydrous toluene.

• Reflux: Heat the mixture to a vigorous reflux using a heating mantle.

• Validation Checkpoint 1: Monitor the Dean-Stark trap. The reaction is complete when water ceases to collect (typically 4–6 hours) and the theoretical volume of water (~1.8 mL) is reached[1].

• Isolation: Cool the mixture to room temperature. Remove the toluene under reduced pressure. Purify the crude enamine by vacuum distillation to yield N-propenylpyrrolidine as a pale yellow oil.

Protocol B: Acylation to the Iminium Intermediate

Temperature control is critical here. Acylation is highly exothermic; starting at 0 °C suppresses the polymerization of the enamine and prevents the acyl chloride from degrading into a ketene.

• Preparation: Dissolve the purified N-propenylpyrrolidine (100 mmol) in 100 mL of anhydrous DCM under an inert argon atmosphere.

• Scavenger Addition: Add triethylamine (10.1 g, 100 mmol) to the solution to act as an acid scavenger[2].

• Acylation: Cool the flask to 0 °C in an ice bath. Add acetyl chloride (8.6 g, 110 mmol) dropwise via an addition funnel over 30 minutes[2].

• Validation Checkpoint 2: As the acyl chloride is added, the solution will transition from pale yellow to a deep orange, accompanied by the precipitation of white triethylamine hydrochloride salts. This visual cue confirms the formation of the iminium intermediate.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 8 hours.

Protocol C: Hydrolysis and Product Isolation

• Hydrolysis: To the ambient reaction mixture, add 50 mL of 10% aqueous HCl[1]. Stir vigorously for 2 hours to ensure complete hydrolysis of the iminium salt back to the carbonyl[5].

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL)[1].

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize any residual acid, followed by a brine wash.

• Drying & Concentration: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure[2].

• Validation Checkpoint 3 (Analytical): Analyze the crude product via IR and NMR spectroscopy. Successful conversion is validated by the disappearance of the enamine C=C stretch (~1640 cm⁻¹) and the emergence of strong diketone C=O stretches (~1700–1720 cm⁻¹) in the IR spectrum.

• Purification: Purify the crude 2-methyl-3-oxobutanal via silica gel column chromatography (Hexanes/EtOAc gradient).

References

• Application Notes and Protocols: Enamine Formation and Condensation Reactions of 2,2-Diphenyl-cyclopentanone - BenchChem
• Application Notes and Protocols for Stork Acylation using 1-Methylpiperidine Enamines - BenchChem
• Stork enamine alkyl
• 23.11: Carbonyl Condensations with Enamines - The Stork Reaction - Chemistry LibreTexts
• Enamines - Master Organic Chemistry
• 9.11: Carbonyl Condensations with Enamines - The Stork Reaction - Chemistry LibreTexts

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Application Notes and Protocols for the Solvent-Free Preparation of 1-Propenylpyrrolidine

Introduction: The Significance of 1-Propenylpyrrolidine and the Imperative of Green Chemistry

1-Propenylpyrrolidine, an enamine derived from the condensation of pyrrolidine and propionaldehyde, serves as a valuable intermediate in organic synthesis. Enamines are widely recognized as versatile synthons, acting as nucleophilic equivalents of enolates, enabling a variety of carbon-carbon bond-forming reactions under milder conditions than traditional enolate chemistry. The pyrrolidine moiety is a prevalent scaffold in numerous pharmaceuticals and natural products, making its derivatives, such as 1-propenylpyrrolidine, of significant interest to researchers in drug discovery and development.

The traditional synthesis of enamines often involves the use of volatile and often hazardous organic solvents, which contribute to the environmental burden of chemical processes. In alignment with the principles of green chemistry, there is a growing demand for synthetic methodologies that minimize or eliminate the use of such solvents. Solvent-free reactions offer numerous advantages, including reduced waste, lower costs, simplified work-up procedures, and often, enhanced reaction rates and yields. This application note provides a detailed guide to the solvent-free preparation of 1-propenylpyrrolidine, offering both catalyst-free and catalyst-assisted protocols suitable for laboratory and potential scale-up applications.

Mechanistic Rationale: The Formation of Enamines

The synthesis of 1-propenylpyrrolidine from pyrrolidine and propionaldehyde is a classic example of enamine formation. The reaction proceeds through a series of equilibrium steps, and understanding this mechanism is crucial for optimizing reaction conditions, particularly in a solvent-free environment.

The generally accepted mechanism for acid-catalyzed enamine formation follows the "PADPED" mnemonic: Protonation, Addition, Deprotonation, Protonation, Elimination, Deprotonation.[1]

• Protonation of the carbonyl oxygen of propionaldehyde increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Addition of the secondary amine, pyrrolidine, to the activated carbonyl carbon forms a tetrahedral intermediate.

• Deprotonation of the nitrogen atom yields a neutral carbinolamine intermediate.

• Protonation of the hydroxyl group converts it into a good leaving group (water).

• Elimination of a water molecule results in the formation of a resonance-stabilized iminium ion.

• Deprotonation of an alpha-proton (a proton on the carbon adjacent to the iminium carbon) by a base (another molecule of pyrrolidine or the conjugate base of the acid catalyst) leads to the formation of the enamine, 1-propenylpyrrolidine, and regenerates the catalyst.

In a solvent-free setting, the reactants themselves act as the reaction medium. The removal of the water by-product is critical to drive the equilibrium towards the enamine product. This can be achieved through physical means, such as heating under a stream of inert gas or by using a dehydrating agent.

Visualizing the Reaction Pathway

Caption: Generalized workflow for enamine synthesis.

Solvent-Free Synthetic Protocols for 1-Propenylpyrrolidine

The following protocols are designed to be self-validating, with clear steps and explanations for the experimental choices. While direct literature precedents for the solvent-free synthesis of 1-propenylpyrrolidine are scarce, these methods are extrapolated from established principles of enamine synthesis and green chemistry.

Protocol 1: Catalyst-Free Thermal Condensation

This method relies on the inherent reactivity of the starting materials at an elevated temperature to drive the reaction forward. The removal of water is achieved by performing the reaction in an open or vented system, or under a gentle stream of an inert gas.

Rationale: By heating the neat mixture of pyrrolidine and propionaldehyde, the molecules have sufficient kinetic energy to overcome the activation energy barrier for the condensation reaction. The continuous removal of the water by-product is essential to shift the equilibrium towards the formation of 1-propenylpyrrolidine. This approach is the simplest in terms of reagent requirements.

Experimental Protocol:

• Reactant Preparation: In a fume hood, add freshly distilled pyrrolidine (1.0 equivalent) and propionaldehyde (1.05 equivalents) to a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reaction Setup: The top of the condenser should be fitted with a drying tube containing calcium chloride or left open to the fume hood exhaust to allow for the escape of water vapor.

• Thermal Conditions: Heat the reaction mixture to 80-90 °C with vigorous stirring. The boiling point of pyrrolidine is approximately 87-89 °C, and propionaldehyde is 46-50 °C. Heating the mixture will ensure both reactants are in the liquid phase and reacting.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots periodically and analyzing them by GC-MS or ¹H NMR spectroscopy. The disappearance of the aldehyde proton signal (~9.7 ppm) and the appearance of the vinylic proton signals of the enamine will indicate product formation.

• Work-up and Purification: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. The crude product can be purified by fractional distillation under reduced pressure to yield pure 1-propenylpyrrolidine.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

Microwave irradiation offers a significant advantage in accelerating organic reactions, often leading to shorter reaction times and higher yields.[2] This is due to the efficient and uniform heating of the reaction mixture.

Rationale: Polar molecules, such as the reactants and intermediates in enamine formation, absorb microwave energy directly, leading to rapid and localized heating. This can significantly enhance the rate of the condensation and dehydration steps. The reaction is performed in a sealed microwave vial, and the water by-product can be removed by including a dehydrating agent.

Experimental Protocol:

• Reactant Preparation: In a dedicated microwave reactor vial equipped with a magnetic stir bar, add pyrrolidine (1.0 equivalent), propionaldehyde (1.1 equivalents), and a small amount of anhydrous magnesium sulfate or molecular sieves (4Å) as a dehydrating agent.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 100-120 °C for 10-30 minutes. The reaction time and temperature may need to be optimized.

• Reaction Monitoring: After the allotted time, cool the vial to room temperature. The reaction progress can be checked by TLC (if applicable) or by analyzing a small sample by GC-MS or ¹H NMR.

• Work-up and Purification: Filter the reaction mixture to remove the dehydrating agent. The filtrate, which is the crude product, can be purified by vacuum distillation.

Data Presentation: A Comparative Overview

Parameter	Catalyst-Free Thermal Condensation	Microwave-Assisted Synthesis
Catalyst	None	None
Temperature	80-90 °C	100-120 °C
Reaction Time	2-4 hours	10-30 minutes
Dehydrating Agent	Not essential (physical removal)	Anhydrous MgSO₄ or Molecular Sieves
Energy Input	Conventional heating (oil bath)	Microwave irradiation
Yield (Expected)	Good	Very Good to Excellent
Work-up	Distillation	Filtration followed by distillation

Characterization of 1-Propenylpyrrolidine

The successful synthesis of 1-propenylpyrrolidine should be confirmed by standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the vinylic protons, the allylic protons, and the protons of the pyrrolidine ring. The chemical shifts and coupling constants will be indicative of the (E) and (Z) isomers of the enamine.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals for the sp² hybridized carbons of the double bond, as well as the sp³ hybridized carbons of the propyl and pyrrolidine moieties.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic C=C stretching vibration for the enamine double bond in the region of 1650-1600 cm⁻¹. The absence of a strong C=O stretching band from the starting aldehyde (around 1725 cm⁻¹) will indicate the completion of the reaction.[2]

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of 1-propenylpyrrolidine (C₇H₁₃N, MW: 111.18 g/mol ). Fragmentation patterns can further confirm the structure.

Safety and Handling

Researcher Discretion is Advised: The following safety information is a guideline. Researchers must consult the full Safety Data Sheets (SDS) for all chemicals before use and perform a thorough risk assessment for their specific experimental conditions.

Reactant Hazards:

• Pyrrolidine: Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.[3][4][5][6][7]

• Propionaldehyde: Highly flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin irritation and serious eye damage. May cause respiratory irritation.[8][9][10]

Product Hazards:

• 1-Propenylpyrrolidine: As an enamine, it is expected to be flammable and may be harmful if ingested, inhaled, or absorbed through the skin. Enamines can be moisture-sensitive and may hydrolyze back to the starting amine and aldehyde.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: A lab coat and closed-toe shoes are required.

• Respiratory Protection: All manipulations should be performed in a well-ventilated fume hood.

Handling and Storage:

• Handle all chemicals in a fume hood to avoid inhalation of vapors.

• Keep away from heat, sparks, and open flames.

• Store in a cool, dry, and well-ventilated area in tightly sealed containers.

• Ground and bond containers when transferring flammable liquids to prevent static discharge.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water and give them one or two glasses of water to drink. Seek immediate medical attention.

Conclusion

The solvent-free synthesis of 1-propenylpyrrolidine represents a significant step towards more environmentally benign chemical processes. Both the catalyst-free thermal method and the microwave-assisted protocol offer viable alternatives to traditional solvent-based syntheses. The choice of method will depend on the available equipment and the desired reaction time. By understanding the underlying reaction mechanism and adhering to strict safety protocols, researchers can efficiently and safely prepare this valuable synthetic intermediate.

References

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• Master Organic Chemistry. (2025, April 16). Enamines – formation, properties, reactions, and mechanisms. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolidine, 1-(2-methyl-1-propenyl)-. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 17). synthesis of enamines from secondary amines and carbonyl compounds [Video]. YouTube. Retrieved from [Link]

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Application Note: 1-Propenylpyrrolidine as a Versatile Synthon in Heterocyclic Compound Synthesis

Introduction & Mechanistic Rationale

In modern synthetic and medicinal chemistry, the rapid and regioselective construction of complex heterocyclic scaffolds is a critical bottleneck in drug discovery. 1-Propenylpyrrolidine , the enamine derived from the condensation of pyrrolidine and propionaldehyde, serves as an exceptionally versatile, electron-rich synthon for C-C and C-N bond formation[1].

The Causality of Reagent Selection: Why choose a pyrrolidine-derived enamine over piperidine or morpholine equivalents? The mechanistic advantage lies in the stereoelectronic profile of the five-membered pyrrolidine ring. The constrained geometry forces the nitrogen's lone pair into an orientation that maximizes orbital overlap with the adjacent π-system of the alkene[2]. This enhanced p-character significantly increases the electron density at the β-carbon, making 1-propenylpyrrolidine substantially more nucleophilic and reactive toward electrophiles and cycloaddition partners than its six-membered counterparts[2].

Strategic Applications in Heterocyclic Synthesis

The utility of 1-propenylpyrrolidine is primarily leveraged through two distinct mechanistic pathways:

• Stork Enamine Alkylation/Acylation: The highly nucleophilic β-carbon attacks alkyl halides or acyl chlorides. Following hydrolysis of the intermediate iminium ion, the reaction yields α-substituted aldehydes. These intermediates are frequently subjected to intramolecular cyclization to synthesize functionalized piperidines and pyrrolidines[1].

• Cycloaddition Reactions: 1-Propenylpyrrolidine acts as an electron-rich diene or dipolarophile in [3+2] and [4+2] cycloadditions. For instance, reacting 1-propenylpyrrolidine with 2,5-disubstituted 1,3,4-oxadiazin-6-ones initiates a cascade reaction. The initial cycloaddition yields a ring-opened diazatrienyl-substituted carboxylic acid. Upon heating, this intermediate undergoes decarboxylation and pyrrolidine elimination to produce highly substituted pyrazoles[3]. Similarly, it reacts with 3-acetyl-2(3H)-oxazolone in cycloaddition-based strategies to construct fused furan systems[4].

Quantitative Data: Reaction Profiles

The following table summarizes the typical reaction parameters and yields when utilizing 1-propenylpyrrolidine for various heterocyclic syntheses.

Target Heterocycle Class	Reaction Type	Electrophilic Partner	Reaction Time & Temp	Typical Yield (%)
Disubstituted Pyrazoles	[3+2] Cycloaddition	1,3,4-Oxadiazin-6-ones	2 h (RT) + 4 h (Reflux)	65 - 85%
Fused Furans	Annulation / Cycloaddition	3-Acetyl-2(3H)-oxazolone	6 h (Reflux)	55 - 75%
Substituted Pyridines	[4+2] Cycloaddition	α,β-Unsaturated Imines	12 h (Room Temp)	70 - 90%
α-Alkylated Aldehydes	Stork Alkylation	Allyl/Benzyl Halides	8 h (Reflux)	75 - 95%

Experimental Protocols

Protocol A: Synthesis of 1-Propenylpyrrolidine (Self-Validating System)

This protocol utilizes azeotropic distillation to drive the thermodynamic equilibrium toward enamine formation.

• Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve pyrrolidine (1.1 equiv, 110 mmol) in 100 mL of anhydrous toluene.

• Addition: Cool the flask to 0 °C in an ice bath. Dropwise, add propionaldehyde (1.0 equiv, 100 mmol) over 15 minutes to control the exothermic condensation.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (pTSA, 0.05 equiv).

• Reflux: Heat the mixture to reflux (approx. 110 °C).

  • Causality: Toluene forms a minimum-boiling azeotrope with the water byproduct. Continuous removal of water via the Dean-Stark trap prevents hydrolysis and forces the equilibrium entirely to the enamine product[2].

• Self-Validation Checkpoint: The reaction is deemed complete when the theoretical volume of water (1.8 mL) is collected in the trap (typically 4-6 hours). Validate the crude product using FTIR spectroscopy: Confirm the disappearance of the aldehyde C=O stretch (~1720 cm⁻¹) and the appearance of the enamine C=C stretch (~1650 cm⁻¹) .

• Isolation: Concentrate under reduced pressure and purify via vacuum distillation to afford 1-propenylpyrrolidine as a clear liquid. Store under inert argon at -20 °C to prevent oxidative degradation.

Protocol B: Synthesis of Disubstituted Pyrazoles via [3+2] Cycloaddition

This protocol describes the cascade cycloaddition, decarboxylation, and aromatization to yield pyrazoles.

• Cycloaddition: Dissolve 1-propenylpyrrolidine (1.2 equiv) and the selected 2,5-disubstituted 1,3,4-oxadiazin-6-one (1.0 equiv) in anhydrous 1,4-dioxane (0.2 M concentration).

• Intermediate Formation: Stir the reaction mixture at room temperature for 2 hours.

  • Causality: The highly nucleophilic enamine readily attacks the electrophilic oxadiazinone at room temperature, forming the ring-opened diazatrienyl substituted carboxylic acid intermediate[3].

• Aromatization: Attach a reflux condenser and heat the mixture to 101 °C (reflux) for 4 hours.

  • Causality: Thermal energy is required to overcome the activation barrier for the extrusion of CO₂ gas and the elimination of the pyrrolidine leaving group, which drives the thermodynamic aromatization of the pyrazole ring[3].

• Self-Validation Checkpoint: Monitor the reflux step for the cessation of CO₂ gas evolution (bubbling). Perform TLC (Hexane:EtOAc 7:3); the highly polar carboxylic acid intermediate spot must completely convert to a less polar pyrazole spot. Final validation via ¹H NMR must show the absence of pyrrolidine aliphatic multiplets (~1.8 ppm and ~3.1 ppm) and the presence of the distinct pyrazole aromatic proton .

• Workup: Cool to room temperature, dilute with ethyl acetate, wash with 1M HCl (to remove eliminated pyrrolidine), dry over Na₂SO₄, and purify via flash chromatography.

Pathway Visualization

Workflow of pyrazole synthesis via 1-propenylpyrrolidine cycloaddition.

References

• Source: vdoc.
• Source: benchchem.
• Title: ChemInform Abstract: Synthesis and Reactions of N-Substituted Pyrazolo-3-sulfolenes.
• Title: Synthesis and Diels-Alder Reactions of 3-Acetyl-2(3 H )

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Application Note: A Modern Approach to the Robinson Annulation Using Pyrrolidine Enamines

Introduction: Revisiting a Classic Ring-Forming Reaction

The Robinson annulation, first reported by Sir Robert Robinson in 1935, is a cornerstone of organic synthesis for the construction of six-membered rings.[1][2] This powerful reaction sequence, which combines a Michael addition with an intramolecular aldol condensation, generates α,β-unsaturated ketones within a new carbocyclic ring.[3][4] Its profound impact is evident in its widespread application in the total synthesis of complex natural products, including steroids and alkaloids.[1][4]

The classical Robinson annulation typically employs a strong base to generate an enolate from a ketone, which then acts as the nucleophile. However, this approach can be hampered by issues such as poor regioselectivity with unsymmetrical ketones, side reactions, and the tendency of the Michael acceptor, often methyl vinyl ketone (MVK), to polymerize under harsh basic conditions.[5][6]

To circumvent these limitations, the Stork enamine alkylation protocol offers a milder and more controlled alternative.[7][8] By first converting the ketone into a more stable, yet highly nucleophilic, enamine intermediate using a secondary amine like pyrrolidine, the reaction can proceed under neutral or mildly acidic conditions.[8][9] This guide provides a detailed examination of the mechanism, a step-by-step protocol, and key insights for successfully implementing the Robinson annulation using pyrrolidine enamines, a method favored for its efficiency and broader substrate scope.

The Enamine-Mediated Mechanism: A Step-by-Step Analysis

The superiority of the pyrrolidine enamine approach lies in its distinct, stepwise mechanism that ensures high fidelity from starting materials to the final annulated product. The overall transformation can be dissected into four key stages.

A. Enamine Formation: The process begins with the acid-catalyzed condensation of a ketone (e.g., cyclohexanone) with pyrrolidine.[10] Pyrrolidine, a secondary amine, reacts with the carbonyl carbon to form a carbinolamine intermediate. Subsequent proton transfers and the elimination of a water molecule yield a resonance-stabilized iminium ion. A final deprotonation at the α-carbon generates the nucleophilic enamine.[9] This reaction is reversible, and the removal of water, typically via azeotropic distillation with a Dean-Stark trap, is crucial to drive the equilibrium towards the enamine product.[11]

B. Michael Addition: The enamine, a neutral and soft nucleophile, then participates in a conjugate addition to an α,β-unsaturated ketone, such as MVK.[12][13] The nucleophilic β-carbon of the enamine attacks the electrophilic β-carbon of the MVK.[13] This step forms a new carbon-carbon bond and results in an intermediate that is both an iminium ion and an enolate.

C. Hydrolysis: The resulting iminium ion is readily hydrolyzed upon the addition of water or aqueous acid.[12] This step regenerates the carbonyl group of the original ketone, yielding a 1,5-dicarbonyl compound, which is the necessary precursor for the final ring-closing step.[14]

D. Intramolecular Aldol Condensation & Dehydration: Under the reaction conditions (which can be acidic or basic), the 1,5-diketone undergoes a rapid intramolecular aldol condensation.[2][11] An enolate is formed at one of the α-carbons, which then attacks the second carbonyl group to form a six-membered ring.[15] The resulting β-hydroxy ketone intermediate quickly dehydrates to yield the final, thermodynamically stable α,β-unsaturated ketone product, often referred to as an octalone derivative.[15]

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Application Notes &amp; Protocols: Regioselective Alkylation of 1-Propenylpyrrolidine

Introduction: The Strategic Advantage of Enamine Chemistry

In the landscape of modern organic synthesis, the formation of carbon-carbon bonds with high precision is a cornerstone of molecular construction. The regioselective alkylation of carbonyl compounds, in particular, is a fundamental transformation in the synthesis of pharmaceuticals and other complex organic molecules. While direct alkylation of enolates under strongly basic conditions is a classic approach, it is often plagued by issues such as poly-alkylation, lack of regioselectivity with unsymmetrical ketones, and undesirable side reactions like self-condensation.

The Stork enamine alkylation, a powerful and versatile method developed by Gilbert Stork, offers an elegant solution to these challenges.[1][2] This strategy involves the conversion of a ketone or aldehyde into a corresponding enamine, which then serves as a nucleophilic species for alkylation.[1][2][3] The resulting iminium salt is subsequently hydrolyzed to yield the desired α-alkylated carbonyl compound.[2][4] This approach provides several distinct advantages, including milder reaction conditions, a significant reduction in poly-alkylation, and enhanced regiocontrol.[3]

This document provides a detailed guide to the regioselective alkylation of 1-propenylpyrrolidine, the enamine derived from propanal. We will delve into the mechanistic underpinnings that govern the regioselectivity of this reaction and provide a comprehensive, step-by-step protocol for its successful execution in a research setting.

Mechanistic Insights: Directing the Alkylation

The regioselectivity of enamine alkylation is a direct consequence of the electronic nature of the enamine itself. The nitrogen atom's lone pair of electrons is delocalized into the double bond, creating a nucleophilic β-carbon.[3] This is best visualized through the resonance structures of the enamine:

Figure 1: Resonance Structures of 1-Propenylpyrrolidine

Caption: The three key stages of the Stork enamine alkylation process.

For unsymmetrical ketones, the regioselectivity of enamine formation, and thus the subsequent alkylation, is a critical consideration. Generally, the thermodynamically more stable, less substituted enamine is favored. [5]This is due to minimized steric interactions. In the case of propanal, the formation of 1-propenylpyrrolidine is the primary enamine isomer.

Experimental Protocol: Regioselective Alkylation of 1-Propenylpyrrolidine

This protocol details the synthesis of 2-methylpentanal via the regioselective alkylation of 1-propenylpyrrolidine with ethyl iodide.

Part 1: Synthesis of 1-Propenylpyrrolidine

Materials:

• Propanal

• Pyrrolidine

• Anhydrous Toluene

• Anhydrous Magnesium Sulfate

• Round-bottom flask with Dean-Stark trap and condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stir bar, add propanal (1.0 eq), pyrrolidine (1.2 eq), and anhydrous toluene (to a concentration of ~1 M).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as the enamine forms.

• Continue to reflux the mixture until no more water is collected, indicating the completion of the reaction.

• Cool the reaction mixture to room temperature.

• Remove the toluene in vacuo using a rotary evaporator.

• The crude 1-propenylpyrrolidine is typically used in the next step without further purification.

Part 2: Alkylation of 1-Propenylpyrrolidine

Materials:

• Crude 1-propenylpyrrolidine from Part 1

• Ethyl iodide

• Anhydrous Dioxane or Acetonitrile

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Dissolve the crude 1-propenylpyrrolidine in anhydrous dioxane or acetonitrile in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add ethyl iodide (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Part 3: Hydrolysis of the Iminium Salt

Materials:

• Reaction mixture from Part 2

• Dilute Hydrochloric Acid (e.g., 1 M HCl)

• Diethyl ether or Ethyl acetate for extraction

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• To the reaction mixture, add an equal volume of dilute hydrochloric acid.

• Stir the mixture vigorously for 1-2 hours at room temperature to ensure complete hydrolysis of the iminium salt. [6][7]3. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to yield the crude 2-methylpentanal.

• The crude product can be purified by distillation or column chromatography on silica gel.

Figure 3: Experimental Workflow for Regioselective Alkylation

Caption: Step-by-step workflow for the synthesis of 2-methylpentanal.

Factors Influencing Regioselectivity and Yield

Several factors can influence the outcome of the Stork enamine alkylation. Careful consideration of these parameters is crucial for achieving high yields and the desired regioselectivity.

Parameter	Influence on the Reaction	Recommendations
Choice of Amine	The structure of the secondary amine affects the stability and reactivity of the resulting enamine. Pyrrolidine, morpholine, and piperidine are commonly used. Pyrrolidine often provides a good balance of reactivity and stability. [1]	For the alkylation of propanal, pyrrolidine is a suitable choice.
Alkylating Agent	The reactivity of the alkylating agent is critical. Highly reactive electrophiles such as allylic and benzylic halides, α-halo ketones, and α-halo esters generally give good yields. [2]Less reactive alkyl halides may require harsher conditions or result in lower yields. [2]	Activated alkyl halides are preferred. For less reactive halides, consider the use of metalloenamines. [2]
Solvent	The choice of solvent can influence the rate of both enamine formation and the subsequent alkylation step. Aprotic solvents such as toluene, benzene, dioxane, and acetonitrile are commonly employed.	Toluene is effective for the azeotropic removal of water during enamine formation. Dioxane or acetonitrile are good choices for the alkylation step.
Temperature	Enamine formation is typically carried out at reflux to facilitate the removal of water. The alkylation step is often initiated at a lower temperature (e.g., 0 °C) and then allowed to warm to room temperature to control the initial rate of reaction.	Follow the temperature profiles outlined in the protocol for optimal results.
Reaction Time	Sufficient time must be allowed for each step to proceed to completion. Monitoring the reaction by TLC is recommended to determine the optimal reaction time.	Overnight stirring for the alkylation step is a common practice.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low Yield of Enamine	Incomplete removal of water during the azeotropic distillation.	Ensure the Dean-Stark trap is functioning correctly and allow sufficient time for all the water to be collected. Use anhydrous solvents and reagents.
Low Yield of Alkylated Product	Inactive alkylating agent or incomplete reaction.	Check the purity and reactivity of the alkylating agent. Increase the reaction time or consider gentle heating if the reaction is sluggish.
Formation of Side Products	Poly-alkylation or side reactions of the starting materials.	Use a slight excess of the enamine relative to the alkylating agent to minimize poly-alkylation. Ensure the reaction is carried out under an inert atmosphere to prevent oxidation.
Incomplete Hydrolysis	Insufficient acid or hydrolysis time.	Ensure an adequate amount of aqueous acid is used and allow for sufficient stirring time during the hydrolysis step.

Conclusion

The regioselective alkylation of 1-propenylpyrrolidine via the Stork enamine reaction is a robust and reliable method for the synthesis of α-alkylated aldehydes. By understanding the underlying mechanistic principles and carefully controlling the experimental parameters, researchers can achieve high yields of the desired product with excellent regioselectivity. This protocol provides a solid foundation for the application of this powerful synthetic tool in the development of novel chemical entities.

References

• Stork, G., Brizzolara, A., Landesman, H., Szmuszkovicz, J., & Terrell, R. (1963). The Enamine Alkylation and Acylation of Carbonyl Compounds. Journal of the American Chemical Society, 85(2), 207–222. [Link]

• Wikipedia. (n.d.). Stork enamine alkylation. Retrieved from [Link]

• Chemistry Steps. (2022, September 12). Stork Enamine Synthesis. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Stork Enamine Synthesis. Retrieved from [Link]

• Chemistry Steps. (2020, December 9). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2025, April 16). Enamines. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 23.11: Carbonyl Condensations with Enamines - The Stork Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Enamine Reactions. Retrieved from [Link]

• chemeurope.com. (n.d.). Stork enamine alkylation. Retrieved from [Link]

• Making Molecules. (2024, September 2). Enamines. Retrieved from [Link]

• Hickmott, P. W., & Firrell, N. F. (1975). Enamine chemistry. Part 24. 2,2-versus 2,6-Disubstitution in 2-alkylcyclohexanone enamines. Factors affecting the regioselectivity and stereoselectivity of enamine alkylation and protonation. Journal of the Chemical Society, Perkin Transactions 1, (4), 340-344. [Link]

• JoVE. (2025, May 22). Synthesis of α-Substituted Carbonyl Compounds: The Stork Enamine Reaction. Retrieved from [Link]

• wikidoc. (2012, September 6). Stork enamine alkylation. Retrieved from [Link]

• Nobel Prize Outreach AB. (2021, October 6). ENAMINE AND IMINIUM ION–MEDIATED ORGANOCATALYSIS. Retrieved from [Link]

• Chemistry Lover. (2020, June 24). Regioselectivity of Alkylation of eneamine(006/100) || 100 important topics in Organic Chemistry [Video]. YouTube. [Link]

• Grokipedia. (n.d.). Stork enamine alkylation. Retrieved from [Link]

• Wikipedia. (n.d.). Enamine. Retrieved from [Link]

• ResearchGate. (2012, February 14). Can anybody suggest the best process for the Stark Enamine condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for synthesis of 1‐(pyrrolidin‐2‐yl)propan‐2‐one derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1-pyrrolines. Retrieved from [Link]

• MDPI. (2022, December 2). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Molecules, 27(23), 8487. [Link]

• PubMed Central. (n.d.). Regioselective Radical Alkylation of Arenes Using Evolved Photoenzymes. Retrieved from [Link]

• PubMed. (2015). Regioselective 1-N-Alkylation and Rearrangement of Adenosine Derivatives. Nucleosides, Nucleotides & Nucleic Acids, 34(7), 475-499. [Link]

• PubMed. (2023, November 23). Ligand-modulated nickel-catalyzed regioselective silylalkylation of alkenes. Nature Communications, 14(1), 7670. [Link]

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• 7. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Water Removal in 1-Propenylpyrrolidine Synthesis

Welcome to the technical support center for the synthesis of 1-propenylpyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the critical water removal step in this enamine synthesis. The formation of 1-propenylpyrrolidine from pyrrolidine and propionaldehyde is a reversible condensation reaction where the effective removal of the water byproduct is paramount to achieving high yields.[1][2] This document provides in-depth, experience-driven advice and practical protocols to address common challenges.

I. Frequently Asked Questions (FAQs)

Q1: Why is water removal so critical in the synthesis of 1-propenylpyrrolidine?

A1: The synthesis of 1-propenylpyrrolidine is an equilibrium-controlled reaction.[1] According to Le Chatelier's principle, the removal of a product, in this case, water, will shift the equilibrium towards the formation of the desired enamine product.[3] Failure to remove water effectively will result in low yields, as the presence of water can hydrolyze the enamine product back to the starting materials, pyrrolidine and propionaldehyde.[1][2]

Q2: What are the primary methods for removing water during this synthesis?

A2: The most common and effective methods for water removal in enamine synthesis are:

• Azeotropic Distillation with a Dean-Stark Trap: This is the most widely used method.[4] An inert solvent that forms a low-boiling azeotrope with water, such as toluene or benzene, is used to physically remove water from the reaction mixture as it is formed.[1][5]

• Use of Dehydrating Agents: Chemical drying agents can be added directly to the reaction mixture to sequester water. Common examples include molecular sieves (3Å or 4Å), anhydrous magnesium sulfate (MgSO₄), or potassium carbonate (K₂CO₃).[1][3][6] Titanium tetrachloride (TiCl₄) is a very effective but highly reactive and corrosive option.[1]

• In Situ Chemical Conversion of Water: Certain reagents can react with water to form products that do not interfere with the enamine synthesis.

Q3: My reaction yield is low despite using a Dean-Stark trap. What are the likely causes?

A3: Several factors can lead to low yields even when employing a Dean-Stark trap:

• Improperly Sized or Set Up Apparatus: A Dean-Stark trap that is too large for the reaction scale can be inefficient at water removal.[7] Ensure all glass joints are well-sealed to prevent the escape of vapors or the entry of atmospheric moisture.

• Insufficient Reflux Rate: The azeotropic removal of water depends on a steady reflux of the solvent. If the heating is insufficient, the rate of water removal will be too slow to drive the reaction to completion.

• Incorrect Solvent Choice: The chosen solvent must form an azeotrope with water that has a boiling point suitable for the reaction conditions. Toluene is a common and effective choice.[5][8]

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration. Monitor the collection of water in the Dean-Stark trap; the reaction is typically complete when water no longer accumulates.[8]

• Catalyst Issues: While often not strictly required, an acid catalyst like p-toluenesulfonic acid (p-TSA) can accelerate the reaction.[4] If using a catalyst, ensure it is active and used in the correct amount.

Q4: Can I use chemical drying agents instead of a Dean-Stark trap? What are the pros and cons?

A4: Yes, chemical drying agents are a viable alternative.

• Pros: This method can be simpler to set up as it doesn't require specialized glassware like a Dean-Stark trap. It can be advantageous for smaller-scale reactions.

• Cons: The drying agent must be completely inert to the reactants and products. Some drying agents can be difficult to remove from the reaction mixture post-synthesis. The capacity of the drying agent must be sufficient to sequester all the water produced; otherwise, the reaction will not go to completion.

Drying Agent	Advantages	Disadvantages
Molecular Sieves (3Å or 4Å)	High water capacity, generally inert.[1][3]	Can be slow; need to be activated (heated) before use.
Anhydrous MgSO₄	Inexpensive, good water capacity.[3]	Can be slightly acidic, potentially causing side reactions.
Anhydrous K₂CO₃	Basic, can also act as a mild catalyst.[4]	Lower water capacity compared to others.
Titanium Tetrachloride (TiCl₄)	Very effective and fast.[1]	Highly corrosive, reacts violently with water, requires careful handling.

II. Troubleshooting Guide

Issue 1: No water is collecting in the Dean-Stark trap.

Potential Cause	Troubleshooting Steps
Leaking System	Check all glassware joints for a tight seal. Use appropriate grease if necessary.
Insufficient Heating	Increase the heating mantle temperature to achieve a steady reflux. The solvent should be visibly condensing and returning to the flask.
Incorrect Thermometer Placement	If monitoring the vapor temperature, ensure the thermometer bulb is positioned correctly at the level of the side arm leading to the condenser.
No Reaction Occurring	Verify the integrity of your starting materials (pyrrolidine and propionaldehyde). Consider adding a catalytic amount of p-toluenesulfonic acid.

Issue 2: The reaction has stalled, and water collection has stopped prematurely.

Potential Cause	Troubleshooting Steps
Equilibrium Reached	If the amount of water collected is less than the theoretical amount, the reaction may have reached equilibrium due to incomplete water removal. Ensure vigorous reflux.
Decomposition of Reactants or Product	Propionaldehyde can undergo self-condensation (aldol reaction) under certain conditions.[9] Ensure the reaction temperature is not excessively high.
Catalyst Deactivation	If using a catalyst, it may have been deactivated. Consider adding a fresh portion of the catalyst.

Issue 3: The final product is contaminated with starting materials.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	This is the most likely cause. The reaction was not driven to completion due to inefficient water removal. Review the troubleshooting steps for issues 1 and 2.
Hydrolysis During Workup	The enamine product is sensitive to aqueous acid.[2] During the workup procedure, avoid acidic conditions and minimize contact with water.
Purification Issues	1-Propenylpyrrolidine, pyrrolidine, and propionaldehyde have different boiling points. Careful fractional distillation is typically required for purification.

III. Experimental Protocols

Protocol 1: Synthesis of 1-Propenylpyrrolidine using a Dean-Stark Trap

This protocol outlines the standard procedure for synthesizing 1-propenylpyrrolidine with azeotropic water removal.

Materials:

• Round-bottom flask

• Dean-Stark trap[7][8]

• Reflux condenser[8]

• Heating mantle

• Magnetic stirrer and stir bar

• Pyrrolidine

• Propionaldehyde

• Toluene (or another suitable azeotroping solvent)

• (Optional) p-Toluenesulfonic acid (catalytic amount)

Procedure:

• Setup: Assemble the reaction apparatus consisting of a round-bottom flask, Dean-Stark trap, and reflux condenser. Ensure all connections are secure.

• Charging the Flask: To the round-bottom flask, add a magnetic stir bar, pyrrolidine (1.0 eq), and toluene.

• Initiating the Reaction: Begin stirring and heating the mixture to reflux.

• Addition of Aldehyde: Once the toluene is refluxing, slowly add propionaldehyde (1.0-1.1 eq) to the flask.

• Azeotropic Water Removal: Continue heating at reflux. The toluene-water azeotrope will distill into the Dean-Stark trap. Upon cooling in the trap, the water will separate and collect in the bottom of the graduated arm, while the toluene will overflow back into the reaction flask.[8]

• Monitoring the Reaction: Monitor the progress of the reaction by observing the amount of water collected in the Dean-Stark trap. The reaction is complete when the theoretical amount of water has been collected and no more water is being formed.[8]

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. The toluene can be removed under reduced pressure using a rotary evaporator. The crude 1-propenylpyrrolidine can then be purified by fractional distillation under reduced pressure.

Diagram: Dean-Stark Apparatus Setup

Caption: Dean-Stark apparatus for azeotropic water removal.

Diagram: Troubleshooting Logic for Low Yield

Caption: Troubleshooting workflow for low reaction yield.

IV. References

• US20150329508A1 - Processes for the Preparation of Enamines - Google Patents. (n.d.). Retrieved from

• Enamine Drying Agent | PDF | Polyurethane | Amine - Scribd. (n.d.). Retrieved from [Link]

• Enamines - Master Organic Chemistry. (2025, April 16). Retrieved from [Link]

• Video: Dean-Stark Trap: Principle, Use in Chemical Reactions - JoVE. (2017, February 22). Retrieved from [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms - Master Organic Chemistry. (2022, March 7). Retrieved from [Link]

• Enamines - Making Molecules. (2024, September 2). Retrieved from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Pyrrolidine synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Dyke, S. F. (1973). The Chemistry of Enamines. Cambridge University Press.

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - Beilstein Journals. (2022, August 31). Retrieved from [Link]

• Liquid phase aldol condensation of formaldehyde and propionaldehyde catalyzed by L-proline functional polymers | Request PDF - ResearchGate. (2025, December 1). Retrieved from [Link]

• How do I remove water from imine formation reactions? - ResearchGate. (2015, January 26). Retrieved from [Link]

• Drying solvents - Sciencemadness Wiki. (2023, July 25). Retrieved from [Link]

• Dean–Stark apparatus - Wikipedia. (n.d.). Retrieved from [Link]

• Enamine reactions for the undergraduate organic laboratory: A student water separator | Journal of Chemical Education - ACS Publications. (n.d.). Retrieved from [Link]

• US6353118B1 - Dewatering and purification of crude pyrrolidine - Google Patents. (n.d.). Retrieved from

• 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation - Chemistry LibreTexts. (2025, February 24). Retrieved from [Link]

• WO2020101902A1 - Self-condensation of aldehydes - Google Patents. (n.d.). Retrieved from

• One-pot Synthesis of Pyrrolidones from Levulinic Acid and Amines/ Nitroarenes/Nitriles over Ir-PVP Catalyst. (2020, July 30). Retrieved from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - MDPI. (2023, February 27). Retrieved from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC. (n.d.). Retrieved from [Link]

• US2691624A - Azeotropic distillation of propyl amines - Google Patents. (n.d.). Retrieved from

• Show how you would accomplish each conversion using an enamine sy... - Pearson. (2024, July 26). Retrieved from [Link]

• Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene - Reaction Chemistry & Engineering (RSC Publishing). (n.d.). Retrieved from [Link]

• Effect of polyvinylpyrrolidone (PVP) on palladium catalysts for direct synthesis of hydrogen peroxide from hydrogen and oxygen - PMC. (2020, May 27). Retrieved from [Link]

• Aldol Addition and Condensation Reactions - Master Organic Chemistry. (2022, April 14). Retrieved from [Link]

• Dual Role of Pyrrolidine and Cooperative Pyrrolidine/Pyrrolidinium Effect in Nitrone Formation | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrrolidines - IntechOpen. (2024, November 12). Retrieved from [Link]

• US2865819A - Purification of neopentylglycol by azeotropic distillation - Google Patents. (n.d.). Retrieved from

• Separation of Azeotrope (2,2,3,3-tetrafluoro-1-propanol + water): Isobaric vapour-liquid phase equilibrium measurements and azeotropic distillation | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation - ResearchGate. (2018, March 9). Retrieved from [Link]

• Real-time Analytics during PVP Polymerization. (n.d.). Retrieved from [Link]

• PROPIONALDEHYDE - Ataman Kimya. (n.d.). Retrieved from [Link]

• Separating 2-Propanol and Water: A Comparative Study of Extractive Distillation, Salting-Out, and Extraction - MDPI. (n.d.). Retrieved from [Link]

• Mass spectrometric analysis strategies for pyrrolizidine alkaloids | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Determination of polyvinylpyrrolidone using high-performance liquid chromatography. (n.d.). Retrieved from [Link]

• HPLC Method for Analysis 1-vinyl-2-pyrrolidone on Newcrom R1 Column. (n.d.). Retrieved from [Link]

• Removal of dyes from water by poly(vinyl pyrrolidone) hydrogel. Polymers for Advanced Technologies, 17, 924-927 | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Optimization of inhibition efficiencies process of polyvinylpyrrolidone using response surface methodology. (n.d.). Retrieved from [Link]

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• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Stability and Handling of 1-Propenylpyrrolidine in the Presence of Acid Catalysts

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-propenylpyrrolidine. This guide provides in-depth technical information, troubleshooting advice, and best-practice protocols concerning the stability of this versatile enamine, particularly in the presence of acid catalysts. Our goal is to explain the causality behind experimental observations and provide self-validating systems to ensure the integrity of your research.

Section 1: Fundamental Principles of 1-Propenylpyrrolidine Stability

This section addresses the core chemical principles governing the stability of 1-propenylpyrrolidine. Understanding these fundamentals is crucial for troubleshooting and successful experimental design.

Q1: What is 1-propenylpyrrolidine, and what is its primary vulnerability?

A1: 1-Propenylpyrrolidine is an enamine, a class of compounds characterized by a nitrogen atom bonded to a carbon-carbon double bond.[1] Enamines are structurally related to enols and are highly valuable synthetic intermediates due to the nucleophilic nature of their α-carbon.[2] This nucleophilicity allows them to participate in a variety of carbon-carbon bond-forming reactions, such as alkylations and Michael additions.[3][4]

The primary vulnerability of 1-propenylpyrrolidine, and enamines in general, is its susceptibility to hydrolysis in the presence of acid and water.[1][5] This reaction is reversible but is typically driven towards the hydrolysis products in the presence of excess water, leading to the degradation of the enamine.[5][6]

Q2: What is the mechanism of acid-catalyzed hydrolysis of 1-propenylpyrrolidine?

A2: The acid-catalyzed hydrolysis of an enamine is a well-understood process that regenerates the parent carbonyl compound (propanal) and the secondary amine (pyrrolidine).[3][5] The reaction proceeds through several key steps, which are initiated by protonation.

The accepted mechanism involves:

• Protonation: The reaction begins with the protonation of the enamine at the α-carbon. This is the key step that initiates the hydrolysis cascade.[3][5]

• Iminium Ion Formation: This protonation event forms a resonance-stabilized electrophilic species known as an iminium ion.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[7]

• Carbinolamine Formation: This attack forms a tetrahedral intermediate called a carbinolamine after deprotonation of the oxygen.[1]

• Amine Elimination: Subsequent proton transfer to the nitrogen atom makes the pyrrolidine moiety a good leaving group. The lone pair of electrons on the oxygen assists in eliminating the neutral pyrrolidine molecule.[5]

• Carbonyl Formation: A final deprotonation step yields the stable propanal and regenerates the acid catalyst.

Caption: Mechanism of acid-catalyzed enamine hydrolysis.

Section 2: Troubleshooting Guide

This section is designed in a question-and-answer format to directly address common issues encountered during experimentation.

Q3: Issue - My freshly purified 1-propenylpyrrolidine shows signs of degradation (e.g., discoloration, presence of propanal/pyrrolidine in NMR) after a short period of storage. What is causing this?

A3: This is a classic symptom of unintended hydrolysis. The likely culprits are:

• Atmospheric Moisture and Carbon Dioxide: Enamines can react with atmospheric water. Carbon dioxide can dissolve in trace moisture to form carbonic acid, creating a weakly acidic environment sufficient to catalyze hydrolysis over time.[8]

• Acidic Impurities: Residual acid from synthesis or purification, or storage in glassware that was not properly neutralized, can accelerate degradation.

• Solution: Store 1-propenylpyrrolidine under an inert atmosphere (e.g., argon or nitrogen) in a sealed vial with a secure cap. Use anhydrous solvents if preparing a stock solution. Ensure all glassware is clean, dry, and free of acidic residues. Storing at low temperatures (-20°C) will also slow the rate of degradation.

Q4: Issue - I am attempting a Stork enamine alkylation, but my yields are consistently low, and I recover mostly propanal and pyrrolidine. My protocol uses a catalytic amount of p-toluenesulfonic acid (p-TsOH). What's wrong?

A4: The issue here is a competition between two acid-catalyzed reactions: the desired enamine formation/reaction and the undesired enamine hydrolysis.

• Causality: While mild acid is required for the formation of enamines from the parent ketone/aldehyde and secondary amine, the same acid catalyst will vigorously promote the reverse hydrolysis reaction if water is present.[3] The rate-determining step in enamine formation is often the dehydration to form the iminium ion.[3] If water produced during the reaction is not removed, or if the reaction is not sufficiently anhydrous, the equilibrium will shift back towards the starting materials.

• Solution:

  • Ensure Anhydrous Conditions: Use rigorously dried solvents and reagents. Flame-dry your glassware under vacuum or an inert atmosphere.

  • Remove Water: The formation of enamines is a condensation reaction that releases water.[7] This water must be removed to drive the reaction to completion. Use a Dean-Stark apparatus for azeotropic removal of water or add a chemical drying agent like molecular sieves.[3]

  • Catalyst Choice: While p-TsOH is common, ensure you are using it in catalytic amounts. Excess acid will significantly accelerate hydrolysis.

Q5: Issue - My LC-MS analysis of a reaction involving 1-propenylpyrrolidine shows the expected product, but also several other major peaks. How do I identify them?

A5: Beyond your target product, the most common species to look for are related to hydrolysis or side reactions.

• Hydrolysis Products: Look for the mass-to-charge ratios (m/z) corresponding to propanal and pyrrolidine, or their protonated forms.

• Self-Condensation Products: Propanal, once formed from hydrolysis, can undergo acid-catalyzed self-condensation (an aldol reaction) to form larger molecules.

• Reaction with Electrophiles: Enamines are nucleophilic and can react with various electrophiles.[4] If your reaction mixture contains unintended electrophiles (e.g., from solvent degradation or impurities), you may form unexpected side products. For example, enamines can react with acyl chlorides to form β-dicarbonyl compounds after hydrolysis.[4][9]

• Analytical Approach: Use a combination of LC-MS and GC-MS to identify both volatile (propanal) and non-volatile components.[10][11] Comparing retention times and mass spectra to authentic standards of propanal and pyrrolidine is the most definitive method of identification.[12]

Section 3: Best Practices & Experimental Protocols

Adhering to validated protocols is essential for reproducibility.

Data Summary: Effect of pH on 1-Propenylpyrrolidine Stability

The stability of enamines is highly dependent on pH. The following table summarizes the expected behavior of 1-propenylpyrrolidine in aqueous environments at various pH ranges.

pH Range	Catalyst	Predominant Reaction	Expected Stability	Experimental Considerations
< 1	Strong Acid (H₃O⁺)	Rapid Hydrolysis	Very Low	Rate may decrease slightly due to full protonation of the enamine nitrogen, but hydrolysis is still fast.[8]
1 - 6	H₃O⁺, General Acids	Rate-Limiting Water Attack	Low to Very Low	Hydrolysis is the dominant pathway. The half-life can be on the order of seconds to minutes.[8]
7 - 9	Uncatalyzed	Slow Hydrolysis	Moderate	Stability is highest in this range, but degradation still occurs due to the uncatalyzed attack of water.
> 10	Uncatalyzed	Slow Hydrolysis	Moderate to High	The rate of hydrolysis is generally independent of pH in this region.[8]

Protocol 1: Recommended Handling and Storage of 1-Propenylpyrrolidine

This protocol minimizes degradation from atmospheric components and residual impurities.

Materials:

• 1-Propenylpyrrolidine

• Schlenk flask or septum-capped vial

• Inert gas (Argon or Nitrogen) line with manifold

• Syringes and needles

• Anhydrous solvent (if making a solution)

Procedure:

• Glassware Preparation: Ensure all glassware is scrupulously clean. If possible, rinse with a dilute base (e.g., 0.1 M NaOH), followed by deionized water and a final rinse with acetone. Dry thoroughly in an oven at >120°C for at least 4 hours. Allow to cool under a stream of inert gas.

• Inert Atmosphere: Place the neat 1-propenylpyrrolidine in the prepared Schlenk flask or vial. Seal the vessel and purge with inert gas for 5-10 minutes to remove air and moisture.

• Storage: Store the sealed container at -20°C. For long-term storage, consider sealing the vial with parafilm.

• Dispensing: To use the compound, do not open the container to the air. Use a syringe to pierce the septum and withdraw the required amount under a positive pressure of inert gas. If preparing a stock solution, use a validated anhydrous solvent.

Protocol 2: Monitoring Stability via LC-MS

This protocol provides a framework for quantitatively assessing the stability of 1-propenylpyrrolidine under specific experimental conditions.

Materials:

• LC-MS system with a C18 column

• 1-Propenylpyrrolidine sample

• Buffer solutions at desired pH values (e.g., pH 4, 7, 9)

• Acetonitrile (ACN) or Methanol (MeOH), HPLC grade

• Formic acid (for mobile phase)

• Reaction vials

Procedure:

• Sample Preparation (T=0): Prepare a stock solution of 1-propenylpyrrolidine in ACN. Immediately dilute an aliquot into the chosen buffer to a final concentration of ~10 µg/mL. This is your T=0 sample. Immediately inject it into the LC-MS.

• Incubation: Incubate the remaining buffered solution at a controlled temperature (e.g., 25°C).

• Time Points: At specified time points (e.g., 5 min, 15 min, 30 min, 1 hr, 4 hr), withdraw an aliquot and inject it into the LC-MS.

• LC-MS Conditions (Example):

  • Column: Standard C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in ACN

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Detection: ESI+ mode, scan for the m/z of protonated 1-propenylpyrrolidine.

• Data Analysis: Plot the peak area of the 1-propenylpyrrolidine parent ion as a function of time. The rate of decrease corresponds to the rate of degradation under those conditions.[10]

Section 4: Visual Troubleshooting Workflow

If you are experiencing issues with a reaction involving 1-propenylpyrrolidine, follow this logical workflow to diagnose the problem.

Caption: A logical workflow for troubleshooting enamine stability issues.

References

• Enamines. Master Organic Chemistry. [Link]

• Enamine: Definition, Structure, and Formation Mechanism. Chemistry Learner. [Link]

• Imine and Enamine Hydrolysis Mechanism. Chemistry Steps. [Link]

• Enamines - Making Molecules. Making Molecules. [Link]

• Sollenberger, P. Y., & Martin, R. B. (1970). Mechanism of Enamine Hydrolysis. Journal of the American Chemical Society, 92(14), 4261–4270. [Link]

• Al-Awadi, N., & El-Dusouqui, O. (2016). Computer-Aided Insight into the Relative Stability of Enamines. ResearchGate. [Link]

• Reaction of enamines and acid chlorides. YouTube. [Link]

• Stork Enamine Synthesis. Organic Chemistry Tutor. [Link]

• Enamines from Aldehydes and Ketones with Secondary Amines. Chemistry Steps. [Link]

• Enamine Reactions. Chemistry LibreTexts. [Link]

• Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. PMC. [Link]

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• 1. Enamine: Definition, Structure, and Formation Mechanism [chemistrylearner.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. Enamines from Aldehydes and Ketones with Secondary Amines - Chemistry Steps [chemistrysteps.com]
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• 10. Stability - Enamine [enamine.net]
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• 12. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Bulk in 1-Propenylpyrrolidine Electrophilic Attack

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you are likely utilizing the Stork enamine reaction to achieve mono- α -alkylation of aldehydes. While enamines derived from pyrrolidine are generally highly reactive due to the planar geometry of the five-membered ring, 1-propenylpyrrolidine (derived from propanal) presents a unique challenge. The presence of a methyl group at the β -carbon introduces significant A1,3 -allylic strain, sterically shielding the nucleophilic face and complicating electrophilic attack[1].

This guide synthesizes field-proven insights and self-validating methodologies to help you troubleshoot stalled reactions, poor regioselectivity, and enamine degradation.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my alkylation of 1-propenylpyrrolidine stalling at low conversion rates?

The Causality: This is a kinetic issue driven by steric bulk. When an electrophile approaches the β -carbon of 1-propenylpyrrolidine, it encounters severe steric repulsion from the β -methyl group and the adjacent pyrrolidine ring[4]. This steric clash significantly raises the activation energy ( Ea​ ) of the transition state. The Solution: You must lower the activation energy barrier. Unactivated primary alkyl halides (e.g., 1-iodobutane) will fail or proceed at glacial speeds. Switch to highly reactive electrophiles such as allylic halides, benzylic halides, or Michael acceptors. Additionally, utilize polar aprotic solvents (like Acetonitrile or DMF) to stabilize the charge-separated iminium transition state.

Q2: I am observing predominantly N-alkylation instead of the desired C-alkylation. How do I fix this?

The Causality: The nitrogen lone pair is sterically unhindered and highly accessible, making N-alkylation the kinetically favored pathway. Because the β -carbon is sterically shielded, the electrophile naturally attacks the nitrogen first [2]. The Solution: N-alkylation is a reversible process, whereas C-alkylation is irreversible under standard conditions. By elevating the reaction temperature (e.g., refluxing in acetonitrile at 80°C), you provide the system with sufficient thermal energy to reverse the kinetic N-alkylation. This thermodynamic control allows the stable C-alkylated iminium salt to accumulate over time.

Q3: My enamine seems to degrade before the electrophile even attacks. What is happening?

The Causality: Enamines are highly sensitive to trace moisture. Water rapidly attacks the enamine double bond, hydrolyzing it back into the parent aldehyde (propanal) and secondary amine (pyrrolidine). When steric hindrance slows down the desired electrophilic attack, hydrolysis gains a competitive kinetic advantage. The Solution: Implement rigorous anhydrous conditions. Flame-dry all glassware, use anhydrous solvents stored over molecular sieves, and consider adding activated 4Å molecular sieves directly to the reaction mixture to scavenge any moisture introduced by the electrophile.

Part 2: Reaction Pathway & Decision Logic

To visualize the structural bottlenecks and the troubleshooting logic, refer to the diagrams below.

Reaction pathway of 1-propenylpyrrolidine synthesis and electrophilic attack.

Troubleshooting decision tree for overcoming steric hindrance in enamine alkylation.

Part 3: Quantitative Data & Electrophile Selection

Selecting the correct electrophile and solvent system is critical to overcoming the steric bulk of the β -methyl group. The table below summarizes the expected outcomes based on electrophile reactivity [3].

Electrophile Type	Example Reagent	Relative Reactivity	Recommended Solvent	Temp (°C)	Expected Yield
Primary Alkyl Halide	1-Iodobutane	Low	DMF	80-100	20-40%
Allylic/Benzylic Halide	Benzyl Bromide	High	Acetonitrile	60-80	75-90%
Michael Acceptor	Methyl Acrylate	Very High	Toluene / EtOH	25-60	85-95%
Acyl Halide	Acetyl Chloride	Extreme	Toluene (with Et 3​ N)	0-25	70-85%

Part 4: Validated Experimental Protocols

To ensure reproducibility, every protocol must act as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Protocol A: Synthesis of 1-Propenylpyrrolidine (Self-Validating)

Objective: Generate the enamine while completely removing water to prevent premature hydrolysis.

• Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine propanal (50 mmol) and pyrrolidine (60 mmol, 1.2 eq) in 100 mL of anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (0.5 mmol).

• Reaction: Heat the mixture to reflux (approx. 110°C).

• In-Process Validation 1 (Visual): Monitor the Dean-Stark trap. The reaction is nearing completion when exactly 0.9 mL (50 mmol) of water has collected in the trap.

• Isolation: Cool to room temperature, remove the solvent under reduced pressure, and distill the residue under vacuum to isolate the pure enamine.

• In-Process Validation 2 (Spectroscopic): Run a crude 1 H NMR (in CDCl 3​ ). Pass criteria: Complete disappearance of the aldehyde proton signal at ~9.7 ppm, and the appearance of the distinct enamine vinylic proton signal at ~4.3 ppm. If the aldehyde peak persists, do not proceed to alkylation.

Protocol B: Electrophilic Alkylation via Thermodynamic Control

Objective: Force C-alkylation over N-alkylation using a reactive electrophile and thermal energy.

• Setup: Under an inert argon atmosphere, dissolve 1-propenylpyrrolidine (10 mmol) in 20 mL of anhydrous acetonitrile. Add 1.0 g of activated 4Å molecular sieves.

• Electrophile Addition: Dropwise, add benzyl bromide (11 mmol, 1.1 eq) at room temperature via syringe.

• Thermodynamic Shift: Heat the reaction mixture to 80°C and stir for 12-16 hours. This heat forces any kinetically formed N-alkylated product to revert and funnel into the thermodynamically stable C-alkylated iminium salt.

• In-Process Validation 3 (Spectroscopic): Extract an aliquot and analyze via FT-IR. Pass criteria: The enamine C=C stretch (~1640 cm −1 ) must disappear, replaced by a strong iminium C=N + stretch at ~1660-1680 cm −1 .

• Hydrolysis: Cool the mixture to room temperature. Add 15 mL of 10% aqueous HCl and stir vigorously for 2 hours to hydrolyze the iminium salt.

• Workup: Extract with diethyl ether (3 x 20 mL), wash the organic layer with brine, dry over MgSO 4​ , and concentrate to yield the α -alkylated aldehyde (2-methyl-3-phenylpropanal).

References

• The Chemistry of Enamines Source: Cambridge University Press / VDOC URL:[Link]

• Enamines – Formation, Properties, Reactions, and Mechanisms Source: Master Organic Chemistry URL:[Link]

• Stork Enamine Synthesis Source: Chemistry Steps URL:[Link]

• C-Alkylation of Chiral Tropane- and Homotropane-Derived Enamines Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing 1-Propenylpyrrolidine from Pyrrolidine via TLC

In synthetic organic chemistry, monitoring the progress of a reaction is crucial for optimization and determining reaction completion. The formation of 1-propenylpyrrolidine from pyrrolidine and an aldehyde, a classic example of a Stork enamine synthesis, is no exception.[1][2] Thin-Layer Chromatography (TLC) offers a rapid, inexpensive, and effective method to distinguish the enamine product from the unreacted secondary amine starting material. This guide provides an in-depth protocol, explains the underlying chemical principles, and offers practical insights for researchers.

The Principle of Separation: A Tale of Two Polarities

The ability to separate 1-propenylpyrrolidine from pyrrolidine on a silica gel TLC plate is fundamentally due to their significant difference in polarity.

• Pyrrolidine: As a secondary amine, pyrrolidine possesses a polar N-H bond. This allows it to act as both a hydrogen bond donor and acceptor. Consequently, it strongly adsorbs to the highly polar silica gel (the stationary phase) and moves slowly up the TLC plate, resulting in a low Retention Factor (Rf) value .[3][4]

• 1-Propenylpyrrolidine: This enamine is formed by the condensation of pyrrolidine with an aldehyde.[5][6] The nitrogen's lone pair of electrons is delocalized into the adjacent C=C double bond through resonance.[7][8] This delocalization, coupled with the absence of an N-H bond, makes the enamine significantly less polar than its parent amine.[9] As a result, it has a weaker affinity for the silica gel, travels further up the plate with the mobile phase, and exhibits a higher Rf value .

The Retention Factor (Rf) is a key metric in TLC, calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[10][11] A well-chosen solvent system will maximize the difference in Rf values (ΔRf) between the two compounds, leading to clear separation.

Experimental Protocol: A Step-by-Step Workflow

This protocol outlines the necessary steps for effective TLC analysis of the enamine formation reaction.

Materials:

• Silica Gel 60 F254 TLC plates

• TLC developing chamber

• Capillary tubes for spotting

• UV lamp (254 nm)

• Heat gun

• Forceps

• Eluent: Heptane (or Hexane) and Ethyl Acetate

• Additive: Triethylamine (Et3N)

• Visualization Stains:

  • Ninhydrin solution (0.3% in n-butanol with 3% acetic acid)[12]

  • Potassium permanganate (KMnO4) stain (1.5 g KMnO4, 10 g K2CO3, 1.25 mL 10% NaOH in 200 mL water)[13]

Workflow Diagram:

Caption: Workflow for TLC analysis of enamine formation.

Methodology:

• Eluent Preparation: Prepare a mobile phase consisting of Heptane:Ethyl Acetate in an 8:2 ratio with 0.5% Triethylamine . The triethylamine is crucial; as a base, it deactivates the acidic silanol groups on the silica gel, preventing the basic amine spots from "streaking" and ensuring sharp, well-defined spots.[14][15][16]

• Sample Preparation: Prepare dilute solutions of your pyrrolidine starting material (SM) and your reaction mixture (R) in a volatile solvent like ethyl acetate.

• TLC Plate Spotting:

  • Using a pencil, lightly draw a baseline about 1 cm from the bottom of the TLC plate.

  • Using separate capillary tubes, apply small spots of the starting material (SM), the reaction mixture (R), and a "co-spot" (C) where both SM and R are applied to the same spot on the baseline. The co-spot helps to verify the identity of the spots in the reaction mixture lane.

• Development:

  • Place a small amount of the prepared eluent into the TLC chamber and allow it to saturate for a few minutes.

  • Place the spotted TLC plate into the chamber, ensuring the baseline is above the eluent level.

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

• Visualization and Interpretation: This is a multi-step process designed for unambiguous identification.

  • Step 1: UV Light (254 nm): Examine the dried plate under a UV lamp. The product, 1-propenylpyrrolidine, contains a conjugated π-system and will appear as a dark spot by quenching the plate's fluorescence. Pyrrolidine lacks a suitable chromophore and will be invisible under UV light.[17]

  • Step 2: Ninhydrin Staining: Dip the plate into the ninhydrin solution, then gently warm it with a heat gun. Pyrrolidine, a secondary amine, will react with ninhydrin to produce a characteristic yellow or orange spot.[17][18][19] The enamine, which is essentially a tertiary amine, will not react.[17] This provides a definitive confirmation of unreacted starting material.

  • Step 3 (Alternative): Potassium Permanganate Staining: If ninhydrin is unavailable, a KMnO4 stain can be used. Dip the plate and gently warm. Both pyrrolidine and 1-propenylpyrrolidine have oxidizable functional groups (amine and alkene, respectively) and will appear as yellow-brown spots against a purple background.[13][20] While this stain visualizes both spots, it does not offer the selective identification of ninhydrin.

Data Interpretation and Expected Results

By following the sequential visualization protocol, you can confidently track the reaction's progress. A successful reaction will show the disappearance of the low-Rf, UV-inactive, ninhydrin-positive pyrrolidine spot and the appearance of a high-Rf, UV-active, ninhydrin-negative 1-propenylpyrrolidine spot.

Summary of Expected Observations:

Compound	Polarity	Expected Rf	UV (254 nm)	Ninhydrin Stain	KMnO4 Stain
Pyrrolidine	High	Low (~0.2)	Inactive	Yellow/Orange	Yellow/Brown
1-Propenylpyrrolidine	Low	High (~0.6)	Active (Dark Spot)	No Reaction	Yellow/Brown

Note: Rf values are approximate and will vary based on specific conditions such as eluent composition, temperature, and plate type.[4]

Visual Representation of a TLC Plate:

Caption: Expected TLC result for a partial reaction.

By employing this systematic TLC method, researchers can gain clear, real-time insights into the progress of enamine formation, enabling precise determination of reaction completion and facilitating the optimization of reaction conditions.

References

• Carbonyl Condensations with Enamines - The Stork Reaction. Chemistry LibreTexts. [Link]

• Stork Enamine Synthesis. Chemistry Steps. [Link]

• Modified Ninhydrin Reagent for the Detection of Amino Acids on TLC Paper. Cronicon. [Link]

• Ninhydrin. Wikipedia. [Link]

• Thin Layer Chromatography (TLC). University of Colorado, Boulder. [Link]

• Stork enamine alkylation. Wikipedia. [Link]

• Stork Enamine Synthesis. The Organic Chemistry Tutor. [Link]

• TLC stains. REACH Devices. [Link]

• TLC Stains Preparation. ChemicalDesk.Com. [Link]

• TLC Stains. University of California, Los Angeles. [Link]

• Ninhydrin – Knowledge and References. Taylor & Francis Online. [Link]

• Retention Factor in Chromatography: Understanding Its Formula and Significance. Mastelf. [Link]

• Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition. The Organic Chemistry Tutor via YouTube. [Link]

• Ninhydrin Test- Definition, Principle, Procedure, Result, Uses. Microbe Notes. [Link]

• 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. [Link]

• How to Calculate Retention Factors in Thin-Layer Chromatography. Study.com. [Link]

• Retention Factor. GeeksforGeeks. [Link]

• Amines often streak on silica gel TLC plates. What might you add to the eluent to reduce streaking, and why. Brainly.com. [Link]

• Ninhydrin test. BYJU'S. [Link]

• Formation of Imines and Enamines. Chemistry Steps. [Link]

• TLC Stains. University of Rochester. [Link]

• TLC Visualization Reagents. EPFL. [Link]

• Magic Formulas: TLC Stains. University of Rochester, Department of Chemistry. [Link]

• Bond Energies of Enamines. ACS Omega. [Link]

• Enamines. Master Organic Chemistry. [Link]

• Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder. [Link]

• TLC troubleshooting. ChemBAM. [Link]

• Imine vs Enamine Explained. Pearson+. [Link]

• Nucleophilic Addition of Amines: Imine and Enamine Formation. Fiveable. [Link]

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• 5. Formation of Imines and Enamines - Chemistry Steps [chemistrysteps.com]
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• 7. Stork Enamine Synthesis - Chemistry Steps [chemistrysteps.com]
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• 10. Home Page [chem.ualberta.ca]
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• 20. chem.libretexts.org [chem.libretexts.org]

Analytical Validation Strategies for Reactive Intermediates: 1-Propenylpyrrolidine

For drug development professionals and synthetic chemists, validating the purity of reactive intermediates is a critical bottleneck. Enamines, such as 1-propenylpyrrolidine , present a unique analytical challenge due to their extreme sensitivity to atmospheric moisture. Upon exposure to water, 1-propenylpyrrolidine rapidly hydrolyzes back into its parent compounds: pyrrolidine and propanal.

Relying on a single analytical technique for such sensitive compounds often leads to false-positive purity assessments. This guide objectively compares Elemental Analysis (CHN) against orthogonal alternatives like Quantitative 1H NMR (qNMR) and GC-MS , providing a self-validating framework for absolute purity determination.

The Analytical Challenge: Why Standard Methods Fail

1-Propenylpyrrolidine (C₇H₁₃N) is a classic enamine synthon used in C-C bond formations. When assessing its purity, laboratories typically default to High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). However, these methods are fundamentally flawed for enamines:

• GC-MS / HPLC: Enamines frequently degrade on silica-based HPLC columns or during high-temperature GC injection. Furthermore, HPLC typically fails to detect inorganic impurities, solvent residues, or water[1].

• The Hydrolysis Blind Spot: If 1-propenylpyrrolidine partially hydrolyzes, the resulting mixture of pyrrolidine and propanal can masquerade as the intact enamine depending on the detection method used.

To establish true compound purity—especially for publication in rigorous journals like the Journal of Medicinal Chemistry—researchers must utilize primary analytical methods such as Elemental Analysis or qNMR[1].

Comparative Analysis: Elemental Analysis vs. Alternatives

To achieve a self-validating purity assessment, we must compare the mechanistic strengths and blind spots of the leading techniques.

Elemental Analysis (CHN)

Elemental analysis is a highly reliable technique based on the complete combustion of a sample to determine the exact mass fractions of carbon, hydrogen, and nitrogen[2]. For 1-propenylpyrrolidine, the theoretical composition is C: 75.62%, H: 11.79%, N: 12.60% .

• The Advantage: CHN is a rapid, accurate, and inexpensive composition test that requires only milligram amounts of the substance[3]. It excels at detecting inorganic salts (which appear as missing mass) and bulk water absorption (which drastically shifts the C:H:N ratio).

• The Blind Spot: CHN cannot distinguish between 1-propenylpyrrolidine and an isomeric impurity. It only measures bulk elemental composition.

Quantitative 1H NMR (qNMR)

Quantitative NMR is a powerful, universal, and orthogonal method for assessing purity that surpasses traditional chromatography[4].

• The Advantage: Absolute qNMR captures analytes that frequently escape detection, such as water and sorbents, while simultaneously proving the structural integrity of the molecule[5]. It can easily distinguish the enamine's vinylic protons from the aldehyde proton of a hydrolyzed degradation product.

• The Blind Spot: qNMR may miss inorganic salts that lack NMR-active nuclei if an internal standard is not perfectly calibrated.

Quantitative Data Comparison

Analytical Technique	Primary Output	Limit of Detection	Enamine Degradation Risk	Primary Blind Spot
Elemental Analysis (CHN)	Bulk Mass Fraction (%C, %H, %N)	~0.1% deviation	Low (Combusted instantly)	Isomeric impurities; stoichiometric mixtures.
Quantitative NMR (qNMR)	Structural ID & Absolute Purity	~1.0% (Routine)	Medium (Requires anhydrous solvent)	NMR-invisible inorganic salts (if not using absolute mass ratio).
GC-MS	Volatile Mass & Fragmentation	~0.01%	High (Thermal degradation in inlet)	Non-volatile salts; thermal decomposition artifacts.

The Orthogonal Purity Validation Workflow

Because no single technique is flawless, a self-validating system requires orthogonal testing. The workflow below illustrates the decision logic required to validate 1-propenylpyrrolidine.

Fig 1: Orthogonal purity validation workflow for moisture-sensitive enamines.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed with built-in causality and self-validation mechanisms.

Protocol 1: CHN Elemental Analysis of 1-Propenylpyrrolidine

Objective: Determine the absolute mass fraction of C, H, and N to validate bulk purity.

• System Blanking & Calibration: Run three empty tin capsules to establish a baseline. Calibrate the Thermal Conductivity Detector (TCD) using a high-purity standard, such as acetanilide[3].

  • Self-Validation: The calibration curve must yield an R² > 0.999 before proceeding.

• Inert Sample Preparation: Because the final results are given as a percentage of the initial sample weight, it is critical to weigh the sample accurately[2]. Inside an argon-filled glovebox, weigh exactly 1.500 to 2.000 mg of 1-propenylpyrrolidine into a tin combustion capsule using a microbalance.

• Sealing & Combustion (Causality): Crimp the capsule tightly to prevent volatilization. The tin capsule acts as a combustion catalyst; when exposed to oxygen at ~1000 °C, it triggers an exothermic flash (reaching ~1800 °C), ensuring complete oxidation of the enamine into CO₂, H₂O, and NOₓ[2].

• Reduction & Detection: The gases pass through a copper reduction column at 600 °C to convert NOₓ species strictly to N₂ gas. Quantify the gases via TCD.

  • Self-Validation: Run an acetanilide standard every 10 samples. If the standard deviates by >0.1% from theoretical values, invalidate the batch to account for calibration drift.

Protocol 2: Absolute Quantitative 1H NMR (qNMR)

Objective: Provide orthogonal structural validation and absolute purity quantification.

• Calibrator Selection: Select a certified reference material (CRM) internal standard, such as 1,2,4,5-tetrachloro-3-nitrobenzene (TCNB).

  • Causality: TCNB's aromatic proton singlet (~7.7 ppm) does not interfere with the vinylic protons of 1-propenylpyrrolidine (~4.2–5.8 ppm) or the aldehyde proton (~9.7 ppm) of potential propanal degradation.

• Anhydrous Preparation: Co-weigh ~10.00 mg of the enamine and ~5.00 mg of TCNB directly into an NMR tube. Dissolve immediately in 0.6 mL of anhydrous CDCl₃ (pre-dried over 4Å molecular sieves).

  • Causality: Trace water in standard CDCl₃ will rapidly hydrolyze the enamine during the scan, yielding false-positive impurity peaks.

• Acquisition Parameters: Set the pulse angle to 90° for maximum signal-to-noise.

  • Self-Validation: Set the relaxation delay (D1) to at least 5 × T1 (typically 60 seconds). This ensures complete longitudinal relaxation of all nuclei, which is a strict requirement for accurate absolute concentration measurements without the need for calibration curves[4].

• Integration & Calculation: Integrate the TCNB peak and the enamine vinylic peak. Calculate absolute purity using the mass ratio, molecular weights, and integration values.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mt.com [mt.com]
• 3. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Enamine Catalysis &amp; Synthesis: A Comparative Guide to Pyrrolidine vs. Morpholine

As a Senior Application Scientist, selecting the optimal secondary amine for enamine catalysis is one of the most critical decisions in synthetic route design. While Gilbert Stork’s pioneering work established enamines as powerful carbon-based nucleophiles, the choice between pyrrolidine and morpholine dictates both the kinetics of the reaction and the thermodynamic stability of the intermediate.

This guide objectively compares the performance, mechanistic causality, and experimental handling of pyrrolidine and morpholine enamines to aid researchers and drug development professionals in optimizing their synthetic workflows.

Mechanistic Causality: Formation Kinetics vs. Reactivity

To master enamine chemistry, one must decouple the rate of enamine formation from the nucleophilic reactivity of the resulting enamine.

The Kinetics of Formation

Enamine formation follows a precise mechanistic sequence: protonation of the carbonyl, addition of the secondary amine to form a carbinolamine, acid-catalyzed dehydration to an iminium ion, and final deprotonation[1]. The rate-determining step is universally the elimination of water to form the carbon-nitrogen double bond[1].

Interestingly, the rate of formation does not strictly correlate with the final enamine's nucleophilicity. Morpholine ( pKa​ ~8.3) is significantly less basic than pyrrolidine ( pKa​ ~11.3). During the acid-catalyzed dehydration step, the lower basicity of morpholine alters the protonation equilibrium of the carbinolamine intermediate. Experimental kinetic studies on cyclohexanone demonstrate that morpholine enamines can form up to ten times faster than piperidine enamines due to this favorable equilibrium[2]. However, pyrrolidine typically exhibits the fastest overall formation rates due to the reduced steric hindrance of its compact five-membered ring[3].

Figure 1: General mechanism of enamine formation via carbinolamine and iminium ion intermediates.

Enamine Nucleophilicity and the Mayr Scale

Once formed, the reactivity of the enamine is dictated by the energy of its Highest Occupied Molecular Orbital (HOMO) and the degree of p−π conjugation between the nitrogen lone pair and the alkene.

• Pyrrolidine Enamines (The Gold Standard): The five-membered ring of pyrrolidine forces the nitrogen atom into a highly planar, sp2 -like geometry. This maximizes orbital overlap with the adjacent double bond, significantly raising the HOMO energy. Consequently, pyrrolidine enamines are highly nucleophilic and are the preferred choice for reacting with unactivated or sterically hindered electrophiles[4].

• Morpholine Enamines (The Controlled Alternative): The six-membered morpholine ring experiences pronounced pyramidalization at the nitrogen atom, which inherently reduces p−π overlap[4]. Furthermore, the electronegative oxygen heteroatom exerts a strong electron-withdrawing inductive effect, increasing the ionization potential and lowering the HOMO energy[4]. As a result, morpholine enamines are orders of magnitude less reactive on the Mayr nucleophilicity scale than their pyrrolidine counterparts[4][5]. This attenuated reactivity makes morpholine the amine of choice when controlled reactivity is required to prevent side reactions like over-alkylation or polymerization.

Figure 2: Decision matrix for selecting pyrrolidine versus morpholine in enamine-mediated synthesis.

Quantitative Data Comparison

The following table summarizes the physicochemical properties and kinetic impacts of choosing pyrrolidine over morpholine.

Parameter	Pyrrolidine	Morpholine	Causality / Synthetic Impact
Ring Structure	5-membered, all-carbon	6-membered, oxygen heteroatom	O-atom in morpholine exerts an electron-withdrawing inductive effect[4].
Amine pKa​	~11.3	~8.3	Lower pKa​ of morpholine alters the acid-catalyzed dehydration equilibrium[2].
Nitrogen Geometry	Highly planar ( sp2 -like)	Pronounced pyramidalization	Planarity in pyrrolidine maximizes p−π orbital overlap in the enamine state[4].
HOMO Energy	High	Low	Higher HOMO in pyrrolidine dictates superior nucleophilicity[5].
Relative Reactivity	Very High	Low to Moderate	Morpholine is preferred for highly selective mono-alkylations; Pyrrolidine for challenging Michael additions.

Experimental Methodologies

The following protocols utilize a Dean-Stark apparatus for enamine synthesis. This setup acts as a self-validating system : the continuous azeotropic removal of water provides a real-time, visual indicator of reaction progress. When the theoretical volume of water (1.0 equivalent) is collected, the formation is complete.

Protocol A: Synthesis of 1-(1-Pyrrolidinyl)cyclohexene (Pyrrolidine Enamine)

Designed for maximum nucleophilic reactivity.

• Setup : Equip a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reagents : Add cyclohexanone (9.8 g, 100 mmol), pyrrolidine (8.5 g, 120 mmol, 1.2 eq), and p -toluenesulfonic acid monohydrate (pTSA, 0.1 g, 0.5 mol%) to 100 mL of anhydrous toluene.

• Reflux : Heat the mixture to reflux under a nitrogen atmosphere. Monitor the collection of water in the Dean-Stark trap.

• Validation : The reaction is typically complete within 2–3 hours when approximately 1.8 mL of water has collected.

• Purification : Cool to room temperature. Remove toluene and excess pyrrolidine under reduced pressure using a rotary evaporator. Purify the crude product via vacuum distillation (b.p. ~105-107 °C at 15 mmHg) to yield a colorless liquid.

• Storage : Store strictly under inert gas at -20 °C due to its high reactivity and moisture sensitivity.

Protocol B: Synthesis of 4-(1-Cyclopentenyl)morpholine (Morpholine Enamine)

Designed for controlled, selective downstream functionalization.

• Setup : Utilize the same Dean-Stark apparatus as Protocol A.

• Reagents : Add cyclopentanone (8.4 g, 100 mmol), morpholine (10.5 g, 120 mmol, 1.2 eq), and pTSA (0.1 g, 0.5 mol%) to 100 mL of anhydrous toluene.

• Reflux : Heat to reflux. Due to the lower basicity of morpholine, the initial carbinolamine formation may be slightly slower, but the overall dehydration is highly efficient.

• Validation : Reflux until water evolution ceases (typically 3–4 hours, ~1.8 mL water).

• Purification : Evaporate the solvent and distill under vacuum (b.p. ~110-112 °C at 15 mmHg). Morpholine enamines are generally more thermodynamically stable to storage than pyrrolidine enamines but should still be kept desiccated under nitrogen.

References

• Enamine formation from cyclic ketones , Youngstown State University. URL: [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts , PMC / Frontiers in Chemistry. URL:[Link]

• Enamines , Master Organic Chemistry. URL:[Link]

• Nucleophilicity of 4-(Alkylthio)-3-imidazoline Derived Enamines , PMC / Chemistry A European Journal. URL:[Link]

• Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds , ACS Omega. URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Enamine formation from cyclic ketones [digital.maag.ysu.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nucleophilicity of 4‐(Alkylthio)‐3‐imidazoline Derived Enamines - PMC [pmc.ncbi.nlm.nih.gov]